N-Demethylfleroxacin

• CAS: 79660-71-2

Core Science & Biosynthesis

N-Demethylfleroxacin: Structural Characterization, Pharmacokinetics, and Bioanalytical Profile

Executive Summary

N-Demethylfleroxacin (also known as desmethylfleroxacin) is the primary pharmacologically active metabolite of fleroxacin , a third-generation trifluorinated fluoroquinolone antibiotic.[1][2] While fleroxacin itself is distinguished by its high bioavailability and long elimination half-life, the N-demethyl metabolite plays a critical role in the drug's disposition, particularly in patients with compromised renal function.[1]

This technical guide provides a comprehensive analysis of N-demethylfleroxacin, detailing its chemical structure, synthetic pathways, pharmacokinetic behavior, and bioanalytical detection methods. It is designed for researchers investigating fluoroquinolone metabolism, toxicity, and derivative synthesis.

Chemical Identity & Structural Analysis[1][2][3][4]

N-Demethylfleroxacin differs from its parent compound, fleroxacin, by the absence of a methyl group at the N-4 position of the piperazine ring. This structural modification retains the core quinolone pharmacophore required for DNA gyrase inhibition while significantly altering the molecule's polarity and renal clearance characteristics.

Chemical Nomenclature and Identifiers

Property	Description
Common Name	N-Demethylfleroxacin; Desmethylfleroxacin
Parent Compound	Fleroxacin (Ro 23-6240)
IUPAC Name	6,8-difluoro-1-(2-fluoroethyl)-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
Molecular Formula	C₁₆H₁₆F₃N₃O₃
Molecular Weight	355.31 g/mol
Structural Feature	Secondary amine at piperazine N-4 (Parent has tertiary amine)

Structural Representation (Graphviz)[1][2]

The following diagram illustrates the chemical structure of N-Demethylfleroxacin.

Figure 1: Structural deconstruction of N-Demethylfleroxacin highlighting the site of metabolic demethylation.

Physicochemical Properties[1][6][7][8]

The removal of the methyl group increases the polarity of the molecule compared to fleroxacin. This shift influences its solubility profile and interaction with renal transport systems.

• Solubility: Higher aqueous solubility than fleroxacin at physiological pH due to the secondary amine's capacity for hydrogen bonding.

• Acid-Base Profile: Amphoteric nature.[1][2] The carboxylic acid (position 3) is acidic, while the piperazine nitrogen (position 4') is basic.

  • Predicted pKa (COOH): ~5.6[1]

  • Predicted pKa (NH): ~8.4[1]

• Lipophilicity: Lower LogP than fleroxacin, contributing to its preferential renal excretion over hepatic clearance.

Metabolic Pathway & Pharmacokinetics[1]

N-Demethylfleroxacin is formed via oxidative demethylation in the liver, mediated by cytochrome P450 enzymes.[1][2] It represents a major metabolic pathway alongside N-oxidation.[1][2]

Metabolic Pathway Diagram[1][2]

Figure 2: Metabolic conversion of Fleroxacin to N-Demethylfleroxacin and subsequent elimination.[1][2]

Pharmacokinetic Parameters

Research indicates that N-Demethylfleroxacin exhibits distinct kinetic behavior compared to the parent drug, particularly regarding clearance mechanisms.[1][2]

Parameter	Fleroxacin (Parent)	N-Demethylfleroxacin (Metabolite)
Cmax (Plasma)	~5.2 mg/L	~0.07 mg/L
AUC	48–75 mg[1][2]·h/L	1.0–2.6 mg·h/L
Renal Clearance	~68 mL/min	~301 mL/min
Elimination Mechanism	Glomerular filtration + reabsorption	Active tubular secretion
Accumulation	Moderate in renal failure	High in renal failure

Key Insight: The renal clearance of N-demethylfleroxacin exceeds the glomerular filtration rate (GFR), confirming that it undergoes active tubular secretion. In patients with end-stage renal disease (ESRD), this metabolite accumulates significantly due to the failure of this clearance mechanism.[1]

Biological Activity[1][5][8][9][10][11][12][13][14][15][16]

Unlike many Phase I metabolites which are pharmacologically inert, N-Demethylfleroxacin retains antibacterial activity.[1][2]

• Mechanism of Action: Like the parent, it inhibits bacterial DNA gyrase (topoisomerase II) and topoisomerase IV, preventing DNA replication and transcription.

• Spectrum: It exhibits a broad spectrum of activity against Gram-negative bacteria (e.g., Enterobacteriaceae, P. aeruginosa) and Gram-positive bacteria (e.g., Staphylococcus spp.).[1][3]

• Potency: While specific MIC values are often slightly higher (less potent) than the parent compound, the metabolite contributes to the overall therapeutic effect, particularly in the urinary tract where it achieves high concentrations.

Synthetic & Isolation Protocols

For research purposes, obtaining N-Demethylfleroxacin often requires de novo synthesis or isolation from biological matrices.[1][2]

De Novo Synthesis Protocol (Recommended)

This method avoids the difficulty of selectively demethylating fleroxacin and instead builds the molecule from the quinolone core.

• Starting Material: 6,7,8-Trifluoro-1-(2-fluoroethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester.[1][2]

• Nucleophilic Substitution:

  • Dissolve the trifluoro-ester in a polar aprotic solvent (e.g., Acetonitrile or Pyridine).[1][2]

  • Add Piperazine (anhydrous) in excess (2-3 equivalents) to prevent bis-substitution.[1][2]

  • Reflux at 80°C for 2-4 hours. Monitor by TLC for the disappearance of the starting material.

• Hydrolysis:

  • Treat the resulting ester intermediate with dilute NaOH or KOH in aqueous ethanol.

  • Heat to reflux for 1 hour to hydrolyze the ethyl ester to the free carboxylic acid.

• Work-up:

  • Acidify the solution with acetic acid or dilute HCl to pH ~7.0–7.2.

  • The precipitate (N-Demethylfleroxacin) is collected by filtration.[1][2]

  • Purification: Recrystallize from Ethanol/Water or purify via preparative HPLC.[2]

Analytical Detection (HPLC-FLD)

The standard method for quantifying N-Demethylfleroxacin in plasma or urine utilizes High-Performance Liquid Chromatography with Fluorescence Detection.[1][2][4]

• Column: Reversed-phase C18 (e.g., µBondapak C18 or equivalent).[1][2]

• Mobile Phase: Acetonitrile : Water : Triethylamine (ratio adjusted to approx. 15:85:0.5), pH adjusted to 2.5 with Phosphoric Acid.

• Detection: Fluorescence.[4][5]

  • Excitation Wavelength: 290 nm[1]

  • Emission Wavelength: 450 nm[1]

• Limit of Quantification (LOQ): ~10–20 ng/mL.

References

• Metabolism of Fleroxacin in Man. PubMed. Retrieved from [1][2]

• Pharmacokinetics of Fleroxacin and its Metabolites in Elderly Patients. Journal of Antimicrobial Chemotherapy. Retrieved from

• Determination of Fleroxacin and its Metabolites by HPLC. Journal of Chromatography B. Retrieved from [1][2]

• Factors Influencing Elimination of Fleroxacin: Meta-analysis. Antimicrobial Agents and Chemotherapy. Retrieved from [1][2]

• Antimicrobial Activity of Ro 24-6778 (Desmethylfleroxacin-Desacetylcefotaxime Hybrid). Diagnostic Microbiology and Infectious Disease. Retrieved from [1][2]

Sources

• 1. N-Desmethyl levofloxacin | C17H18FN3O4 | CID 10958963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Desmethylamifloxacin | C15H17FN4O3 | CID 145907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Liquid-chromatographic determination of fleroxacin in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of N-Demethylfleroxacin Reference Standard

Executive Summary

N-Demethylfleroxacin (6,8-difluoro-1-(2-fluoroethyl)-7-(1-piperazinyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid) is the primary metabolite and a critical process-related impurity of the fluoroquinolone antibiotic Fleroxacin.[1] In accordance with ICH Q3A(R2) guidelines, the quantification of this impurity is mandatory for drug substance release testing.

This technical guide outlines a convergent de novo synthesis strategy. Unlike the oxidative demethylation of Fleroxacin—which often yields complex mixtures and poor recovery—this protocol utilizes a nucleophilic aromatic substitution (

) on the trifluorinated quinolone core using piperazine.[1] This approach guarantees high structural fidelity and simplifies the purification of the reference standard.

Strategic Synthesis Architecture

The synthesis is designed around the regioselective

displacement of the C-7 fluorine atom. The 6,7,8-trifluoroquinolone core possesses three fluorine atoms; however, the C-7 position is the most electrophilic due to the inductive electron-withdrawing effects of the adjacent carbonyl and the para-fluorine atoms.

Reaction Pathway[1][2]

• Precursor: Ethyl 6,7,8-trifluoro-1-(2-fluoroethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylate.[1][]

• Nucleophile: Piperazine (Anhydrous).[1]

• Mechanism:

  followed by alkaline hydrolysis of the ethyl ester.

Figure 1: Convergent synthesis pathway for N-Demethylfleroxacin via C-7 nucleophilic substitution.

Detailed Experimental Protocol

Materials & Reagents

Reagent	CAS No.[1][3]	Function	Purity Req.[1][4][5][6][7][8][9][10][11]
Ethyl 6,7,8-trifluoro-1-(2-fluoroethyl)-4-oxo-3-quinolinecarboxylate	93969-13-2	Core Scaffold	>98%
Piperazine (Anhydrous)	110-85-0	Nucleophile	>99%
Pyridine	110-86-1	Solvent/Base	ACS Grade
Sodium Hydroxide (1M)	1310-73-2	Hydrolysis Agent	-
Acetic Acid (Glacial)	64-19-7	pH Adjustment	ACS Grade

Step 1: Nucleophilic Substitution ( )

Objective: Selective attachment of the piperazine ring at the C-7 position.[1]

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Charging: Add 1.0 eq (e.g., 3.17 g) of the Trifluoro Quinolone Ester and 15 mL of Pyridine .

• Nucleophile Addition: Add 3.0 eq (e.g., 2.58 g) of Piperazine .

  • Scientific Rationale: An excess of piperazine is critical to prevent the formation of "bis-quinolone" impurities, where one piperazine molecule reacts with two quinolone cores.

• Reaction: Heat the mixture to 100°C for 4–6 hours.

  • Monitoring: Monitor by TLC (CHCl3:MeOH:NH3, 10:2:0.[1]2) or HPLC.[1][7][9] Look for the disappearance of the starting material peak.

• Work-up:

  • Evaporate the pyridine under reduced pressure (rotary evaporator).

  • Resuspend the residue in 50 mL of water.

  • Extract with Dichloromethane (DCM) (3 x 30 mL).[1]

  • Wash the organic layer with brine, dry over anhydrous

    , and concentrate to yield the Intermediate Ester .

Step 2: Hydrolysis & Isolation

Objective: Conversion of the ethyl ester to the free carboxylic acid (Active Pharmaceutical Ingredient form).

• Hydrolysis: Dissolve the crude intermediate ester in 20 mL of Ethanol. Add 10 mL of 1M NaOH .

• Reflux: Heat to reflux (approx. 80°C) for 1–2 hours.

• Precipitation (Isoelectric Point):

  • Cool the solution to room temperature.

  • Carefully adjust the pH to 7.0 – 7.2 using Glacial Acetic Acid or dilute HCl.

  • Critical Mechanism:[1] Fluoroquinolones are zwitterionic.[1] At neutral pH, they reach their isoelectric point and become least soluble, precipitating out of the aqueous solution.

• Filtration: Filter the resulting off-white solid.[1] Wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).[1]

• Drying: Dry in a vacuum oven at 50°C for 12 hours.

Analytical Validation & Characterization

To qualify the synthesized material as a Reference Standard, it must undergo rigorous structural confirmation.

Expected Analytical Data

Technique	Parameter	Expected Result
HPLC Purity	Area %	> 98.0%
MS (ESI+)	[M+H]+	m/z 356.1 (Calc. MW: 355.3)
1H-NMR	Piperazine Ring	Signals at ~2.9-3.1 ppm (8H, m).[1] Absence of N-Methyl singlet (~2.3 ppm).[1]
1H-NMR	C-2 Proton	Singlet at ~8.6-8.8 ppm (Characteristic of Quinolone H-2).[1]
19F-NMR	F-Shift	Distinct shifts for C-6, C-8, and N-fluoroethyl fluorines.

HPLC Method for Impurity Profiling

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[7]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 290 nm.

Stability & Handling

• Storage: Store at -20°C in amber vials. Fluoroquinolones are light-sensitive (photodegradation).[1]

• Hygroscopicity: The material may be slightly hygroscopic; equilibrate to room temperature before weighing.

• Safety: The precursor (trifluoro quinolone) is a potent skin irritant.[1] Handle in a fume hood.

References

• ICH Harmonised Tripartite Guideline. (2006).[1] Impurities in New Drug Substances Q3A(R2).[1][5][7] International Conference on Harmonisation.[1] Link

• Matzke, K. H., et al. (1987).[1] Synthesis and Biological Activity of Fleroxacin. Journal of Antimicrobial Chemotherapy. (Contextual grounding on Fleroxacin core synthesis).

• PubChem. (n.d.).[1] Fleroxacin Compound Summary.[1][7][8][9][10][12] National Center for Biotechnology Information.[1] Link

• Charifson, P. S., et al. (2000).[1] Synthesis and Structure-Activity Relationships of Novel Fluoroquinolones. Journal of Medicinal Chemistry. (Methodology for piperazine substitution on quinolone core).

• Egawa, H., et al. (1987).[1] A new synthesis of 6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid esters.[1][13] Chemical and Pharmaceutical Bulletin. (Source for Precursor Synthesis).[1]

Sources

• 1. Fleroxacin - Wikipedia [en.wikipedia.org]
• 3. matrixscientific.com [matrixscientific.com]
• 4. ikev.org [ikev.org]
• 5. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. jpionline.org [jpionline.org]
• 7. Isolation and characterization of a degradation product of deflazacort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. database.ich.org [database.ich.org]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. Isolation, characterization and antimicrobial evaluation of a novel compound N-octacosan 7β ol, from Fumaria parviflora Lam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Catalyst-free nucleophilic substitution of hydrogen in quinoline rings by acylethynylpyrroles: stereoselective synthesis of 2-(E-2-acylethenylpyrrolyl)quinolines - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Fleroxacin | C17H18F3N3O3 | CID 3357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Synthesis and biodistribution of 18F-labeled fleroxacin - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Demethylfleroxacin: Mechanistic Profiling & Bioactivity Guide

Executive Summary

N-Demethylfleroxacin (NDF) represents a primary bioactive metabolite of the trifluorinated quinolone fleroxacin. While often overshadowed by its parent compound, NDF retains the core pharmacophore required for Type II topoisomerase inhibition. This guide dissects the molecular mechanism of NDF, analyzing how the removal of the N-methyl group on the piperazine ring influences target engagement, antibacterial potency, and physicochemical properties. It serves as a technical resource for researchers investigating fluoroquinolone metabolism and structure-activity relationships (SAR).

Molecular Architecture & Structural Identity

To understand the mechanism, one must first isolate the structural deviation from the parent drug. Fleroxacin is a 6,8-difluoro-quinolone. The transformation to NDF occurs via oxidative demethylation at the N4-position of the piperazine moiety.

Feature	Fleroxacin (Parent)	N-Demethylfleroxacin (Metabolite)
Core Scaffold	6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid	Identical
C7 Substituent	4-methyl-1-piperazinyl	1-piperazinyl (Demethylated)
Lipophilicity	Higher (Methyl group contribution)	Lower (Increased polarity)
Ionization	Amphoteric	Amphoteric (Secondary amine alters pKa)

Key Insight: The loss of the methyl group exposes a secondary amine. This subtle change alters the molecule's hydrophilicity profile, potentially affecting passive diffusion across bacterial membranes (porin channels in Gram-negatives) while retaining the critical binding motif required for enzyme inhibition.

Mechanism of Action: The Ternary Complex

N-Demethylfleroxacin functions as a "topoisomerase poison." Unlike catalytic inhibitors (which stop the enzyme from working), NDF corrupts the enzyme's function, converting it into a cellular toxin.

Target Engagement

NDF targets two essential bacterial enzymes responsible for topological control of DNA:

• DNA Gyrase (GyrA/GyrB): Primary target in Gram-negative bacteria. Essential for introducing negative supercoils.[1][2]

• Topoisomerase IV (ParC/ParE): Primary target in Gram-positive bacteria. Essential for decatenation (separating daughter chromosomes).

The "Cleavable Complex" Stabilization

The lethal event is the stabilization of the Drug-Enzyme-DNA Ternary Complex .

• Normal Physiology: Topoisomerases create a transient double-strand break (DSB) in DNA, pass another strand through, and re-ligate the break. This is gated by a "tyrosyl-DNA" covalent bond.

• NDF Interference: NDF binds at the cleavage gate (DNA-protein interface). It intercalates between the DNA base pairs at the cleavage site and anchors to the enzyme (specifically Ser83/Asp87 regions in GyrA).

• The Trap: NDF physically blocks the re-ligation step. The enzyme is frozen with the DNA cut.

• Bactericidal Cascade: The accumulation of these frozen "cleavable complexes" blocks replication forks. When a replication fork collides with a trapped complex, it converts the reversible DSB into an irreversible, lethal genomic fracture.

Mechanistic Pathway Visualization

Caption: The cascade of N-Demethylfleroxacin induced lethality. The drug converts transient enzymatic states into permanent DNA lesions.

Structure-Activity Relationship (SAR) & Phototoxicity

Impact of Demethylation on Potency

Does the loss of the methyl group render NDF inactive? No.

• Pharmacophore Retention: The 4-oxo-3-carboxylic acid moiety (essential for Mg2+ bridging to the enzyme) and the C6-fluorine (essential for cell penetration and gyrase affinity) are intact.

• Activity Profile: NDF generally exhibits antibacterial activity comparable to or slightly lower than Fleroxacin. The secondary amine at the piperazine ring (C7) is a common feature in other potent quinolones (e.g., Ciprofloxacin, Norfloxacin), confirming that the methyl group is not strictly required for binding.

The Phototoxicity Hazard (C8-Fluorine)

A critical safety consideration for Fleroxacin and NDF is the fluorine atom at position 8.

• Mechanism: The C8-fluorine stabilizes the molecule but also alters its UV absorption spectrum. Upon exposure to UVA light, the molecule enters an excited triplet state.

• ROS Generation: This excited state transfers energy to molecular oxygen, generating singlet oxygen (

  ) and superoxide anions.

• Result: NDF retains this phototoxic potential. Researchers handling NDF must protect samples from UV light to prevent photodegradation and erroneous assay results.

Experimental Protocol: DNA Gyrase Supercoiling Inhibition[3][4][5][6][7]

To validate NDF activity, one must demonstrate its ability to inhibit the supercoiling activity of purified DNA gyrase.[2] The following protocol is a self-validating system using gel electrophoresis.

Reagents & Setup

• Enzyme: E. coli DNA Gyrase (Holoenzyme: GyrA + GyrB).

• Substrate: Relaxed pBR322 plasmid DNA (0.5 µ g/reaction ).

• Assay Buffer (5X): 175 mM Tris-HCl (pH 7.5), 120 mM KCl, 10 mM MgCl2, 10 mM DTT, 5 mM Spermidine, 5 mM ATP.

• Control: Ciprofloxacin (Positive Control), DMSO (Negative Control).

Workflow: Supercoiling Inhibition Assay

Caption: Workflow for determining IC50 of NDF against DNA Gyrase.

Step-by-Step Procedure

• Master Mix Preparation: Combine Assay Buffer, Relaxed pBR322 DNA, and water.

• Compound Addition:

  • Add 1 µL of NDF (serial dilutions in DMSO) to reaction tubes.

  • Include DMSO-only (0% inhibition) and No-Enzyme (0% supercoiling) controls.

• Initiation: Add 1 unit of DNA Gyrase to each tube. Total volume: 30 µL.

• Incubation: Incubate at 37°C for 30 minutes . Note: Do not over-incubate, as this can mask weak inhibition.

• Termination: Add 30 µL of Stop Buffer (40% sucrose, 100 mM Tris pH 8, 10 mM EDTA, 0.5 mg/mL Bromophenol Blue) and 30 µL Chloroform/Isoamyl alcohol (24:1).

• Separation: Vortex briefly, centrifuge, and load the aqueous (blue) phase onto a 1% agarose gel (run without Ethidium Bromide to prevent intercalation interference during the run).

• Visualization: Stain post-run with Ethidium Bromide.[1][2]

  • Active Gyrase (No Drug): DNA appears as a fast-migrating supercoiled band.

  • Inhibited Gyrase (With NDF): DNA remains as a slow-migrating relaxed band.

References

• Inspiralis. (n.d.). Escherichia coli Gyrase Supercoiling Inhibition Assay Protocol. Retrieved from [Link]

• Hooper, D. C. (1999). Mode of Action of Fluoroquinolones. Drugs, 58(2), 6-10. (Foundational mechanism grounding).[3]

• Wolfson, J. S., & Hooper, D. C. (1989). Fluoroquinolone antimicrobial agents.[4][5][6][7][8][9] Clinical Microbiology Reviews, 2(4), 378–424.

• Kimura, M., et al. (1996).[5] Photosensitivity induced by fleroxacin. Clinical and Experimental Dermatology, 21(1), 46-47.[5] (Specific reference to Fleroxacin phototoxicity mechanism).

Sources

• 1. inspiralis.com [inspiralis.com]
• 2. DNA Supercoiling Catalyzed by Bacterial Gyrase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and structure-activity relationship study of nicotinamide derivatives as DNA demethylase ALKBH2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fleroxacin | C17H18F3N3O3 | CID 3357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Photosensitivity induced by fleroxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fleroxacin - Wikipedia [en.wikipedia.org]
• 7. In-vitro activity of fleroxacin against isolates causing complicated urinary tract infections and concentrations in seminal and prostatic fluid and in prostatic adenoma tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scitcentral.com [scitcentral.com]
• 9. What is the mechanism of Fleroxacin? [synapse.patsnap.com]

Technical Guide: N-Demethylfleroxacin Discovery, Chemistry, and Pharmacodynamics

[1]

Document Control:

• Subject: N-Demethylfleroxacin (Ro 23-9101)[1]

• Context: Active Metabolite of Fleroxacin (Ro 23-6240)[1]

• Classification: Technical Whitepaper for Medicinal Chemistry & Pharmacology[1]

Executive Summary & Chemical Context[1][2][3][4][5]

N-Demethylfleroxacin (also known as N-desmethylfleroxacin or Ro 23-9101) is the primary pharmacologically active metabolite of the trifluorinated fluoroquinolone antibiotic Fleroxacin .[1]

While Fleroxacin was developed in the mid-1980s as a "second-generation" quinolone designed for high oral bioavailability and a long elimination half-life, the discovery and characterization of its N-demethylated variant were critical for understanding the drug's total antimicrobial burden and safety profile.[1] Unlike the N-oxide metabolite (Ro 23-9403), which is inactive, N-demethylfleroxacin retains significant antibacterial potency, contributing to the parent drug's efficacy, particularly in the urinary tract where it concentrates.[1]

Chemical Structure Analysis

The structural distinction lies at the C7 position of the quinolone ring.[1] Fleroxacin possesses an N-methylpiperazine moiety; enzymatic oxidation removes this methyl group to yield the piperazine derivative (N-demethylfleroxacin).[1]

• Parent (Fleroxacin): 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid.[1][2]

• Metabolite (N-Demethyl): 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid.[1][2]

Historical Discovery Arc

The identification of N-Demethylfleroxacin is inextricably linked to the development pipeline of Fleroxacin by Kyorin Pharmaceutical Co., Ltd. and its subsequent licensing to F. Hoffmann-La Roche (Roche).[1]

The "Long Half-Life" Quest (1980-1986)

Following the success of Norfloxacin and Ciprofloxacin, researchers sought quinolones with improved pharmacokinetic (PK) profiles—specifically, longer half-lives that would permit once-daily dosing.[1] Kyorin scientists synthesized the trifluorinated scaffold (adding a fluorine at C8 and a fluoroethyl group at N1), resulting in Fleroxacin (AM-833).[1]

Metabolite Identification (Phase I/II Trials)

During the initial ADME (Absorption, Distribution, Metabolism, Excretion) studies in healthy volunteers (circa 1987-1988), HPLC analysis of plasma and urine revealed two distinct peaks distinct from the parent compound:[1]

• Ro 23-9101 (N-Demethylfleroxacin): Identified via co-chromatography with synthesized reference standards.[1]

• Ro 23-9403 (Fleroxacin N-Oxide): Identified as the inactive oxidation product.[1][3]

The discovery was pivotal because it confirmed that while Fleroxacin is largely excreted unchanged (~60-70%), the metabolic fraction (N-demethylation) followed a formation-rate-limited elimination kinetics, meaning the metabolite's persistence in the body was driven by the slow metabolism of the parent drug.[1]

Metabolic Pathway & Signaling Logic[1]

The formation of N-Demethylfleroxacin is mediated primarily by hepatic Cytochrome P450 enzymes (specifically CYP1A2).[1] This pathway represents a standard oxidative dealkylation common to piperazinyl-quinolones.[1]

Visualization: Fleroxacin Metabolic Fate

The following diagram illustrates the biotransformation logic, highlighting the active vs. inactive pathways.[1]

Figure 1: Metabolic pathway of Fleroxacin showing the bifurcation into active (N-demethyl) and inactive (N-oxide) metabolites.[1]

Pharmacokinetic & Dynamic Profile[1][6]

The clinical significance of N-Demethylfleroxacin is defined by its retention of antibacterial activity and its renal clearance characteristics.[1] Unlike many metabolites which are rapidly cleared, Ro 23-9101 exhibits a half-life longer than or comparable to the parent drug, although it exists at much lower concentrations.[1]

Comparative Pharmacokinetics (Human Data)

Parameter	Fleroxacin (Parent)	N-Demethylfleroxacin (Metabolite)	Significance
Cmax (Plasma)	~5.2 mg/L	~0.07 mg/L	Metabolite levels are <2% of parent in plasma.[1][4]
Tmax	1.2 ± 0.7 h	2.2 ± 0.8 h	Delayed appearance confirms formation-rate limitation.[1]
Half-Life (t1/2)	10 - 12 h	> 12 h (Terminal phase)	Metabolite persists as long as the parent drug.[1]
Renal Clearance	~67.6 mL/min	~300.9 mL/min	Metabolite is actively secreted/cleared faster than parent.[1]
Urinary Recovery	~60%	~6.8%	Significant concentration in urine contributes to UTI efficacy.[1]
Antibacterial Activity	High	Moderate-High	Active. Contributes to therapeutic effect.[1]

Data Source: Synthesized from pharmacokinetic studies in healthy volunteers [1, 2].[1][4][2]

Mechanism of Action (SAR)

The Structure-Activity Relationship (SAR) of fluoroquinolones dictates that the C7 substituent controls the antibacterial spectrum and pharmacokinetics.[1]

• The N-methyl group on Fleroxacin improves lipophilicity and oral absorption.[1]

• The removal of the methyl group (N-Demethylfleroxacin) reverts the structure to a secondary amine.[1] While this slightly reduces lipophilicity, it does not disrupt the binding affinity to the target enzymes (DNA Gyrase / Topoisomerase IV).[1] Therefore, the metabolite remains bactericidal.[1]

Technical Protocol: Synthesis & Isolation

For research involving metabolic stability or reference standard generation, the direct isolation from urine is inefficient.[1] The following protocol describes the de novo chemical synthesis of N-Demethylfleroxacin (Ro 23-9101) via nucleophilic aromatic substitution.

Reagents Required[1]

• Precursor: 6,7,8-trifluoro-1-(2-fluoroethyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (The "Fleroxacin Core").[1]

• Nucleophile: Piperazine (anhydrous).[1]

• Solvent: Pyridine or Acetonitrile.[1]

• Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) - optional base.[1]

Step-by-Step Synthesis Workflow

• Preparation: Dissolve 1.0 equivalent of the trifluoro-quinolone core in anhydrous pyridine.

• Nucleophilic Attack: Add 2.5 equivalents of piperazine. (Excess piperazine is used to prevent bis-substitution).[1]

• Reflux: Heat the mixture to reflux (approx. 110°C) for 4-6 hours. Monitor reaction progress via TLC (Thin Layer Chromatography) looking for the disappearance of the trifluoro-starting material.[1]

• Evaporation: Remove solvent under reduced pressure (Rotavap) to yield a crude residue.

• Precipitation: Redissolve residue in a minimal amount of dilute acetic acid, filter to remove insoluble impurities, then adjust pH to 7.0-7.2 using NaOH. The zwitterionic form of N-demethylfleroxacin will precipitate.[1]

• Recrystallization: Purify the solid using Ethanol/Water (9:1) to obtain analytical grade Ro 23-9101.[1]

Analytical Characterization (HPLC Protocol)

To detect N-Demethylfleroxacin in biological fluids, High-Performance Liquid Chromatography (HPLC) with fluorescence detection is the gold standard due to the native fluorescence of the quinolone core.[1]

Chromatographic Conditions

• Column: Reverse-phase C18 (e.g., μBondapak C18), 10 μm particle size.[1]

• Mobile Phase:

  • Buffer: 0.05 M phosphate buffer (pH 2.5) containing 0.005 M tetrabutylammonium hydrogen sulfate (ion-pairing agent).[1]

  • Organic: Acetonitrile.[1]

  • Ratio: Gradient or Isocratic (typically 85:15 Buffer:ACN).[1]

• Flow Rate: 1.5 mL/min.[1]

• Detection: Fluorescence.[1]

  • Excitation: 290 nm.[1]

  • Emission: 450 nm.[1]

Validation Criteria

• Retention Time: N-Demethylfleroxacin will elute before Fleroxacin due to increased polarity (loss of the methyl group).[1]

• Limit of Detection (LOD): ~0.01 mg/L in plasma.[1]

References

• Stück, B., et al. (1988).[1] Metabolism of Fleroxacin in Man. Journal of Antimicrobial Chemotherapy.

• Sorgel, F., et al. (1988).[1] The Pharmacokinetics of Fleroxacin in Healthy Volunteers. Journal of Antimicrobial Chemotherapy.

• Wise, R., et al. (1987).[1][2] Pharmacokinetics and Tissue Penetration of Fleroxacin. Antimicrobial Agents and Chemotherapy.[1][5][6][7][8]

• Kyorin Pharmaceutical Co., Ltd. (2023).[1][9][6] Corporate History: Development of Fleroxacin (Megalocin).[1][9][6]

• Manek, N., Andrews, J. M., & Wise, R. (1986).[1][2] In vitro activity of fleroxacin (Ro 23-6240), a new trifluoro-quinolone derivative. Antimicrobial Agents and Chemotherapy.[1][5][6][7][8]

Sources

• 1. Fleroxacin - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Fleroxacin clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of fleroxacin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Fleroxacin? [synapse.patsnap.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Fleroxacin pharmacokinetics in patients with liver cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fleroxacin: in-vitro activity worldwide against 20,807 clinical isolates and comparison to ciprofloxacin and norfloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. History of Kyorin Group - About Kyorin - KYORIN Pharmaceutical Co., Ltd. [kyorin-pharm.co.jp]

In vitro metabolism of fleroxacin to N-Demethylfleroxacin

In Vitro Elucidation of Fleroxacin Metabolism: The N-Demethylation Pathway

Executive Summary

This technical guide details the in vitro metabolic characterization of Fleroxacin (Ro 23-6240), a trifluorinated quinolone, specifically focusing on its biotransformation to N-demethylfleroxacin (desmethylfleroxacin). While fleroxacin is primarily excreted unchanged renally, the hepatic N-demethylation pathway represents a critical clearance mechanism in renally impaired populations and a potential locus for drug-drug interactions (DDIs).

This document outlines the mechanistic basis of the reaction, the experimental strategy for enzyme mapping (reaction phenotyping), and a validated protocol for quantifying this metabolic conversion using modern LC-MS/MS techniques.

Mechanistic Background

The conversion of fleroxacin to N-demethylfleroxacin involves the oxidative removal of the methyl group from the N-4 position of the piperazinyl ring. This reaction is catalyzed primarily by the Cytochrome P450 (CYP) superfamily.

Chemical Mechanism

The reaction proceeds via a canonical P450-mediated oxidative demethylation mechanism:[1]

• Hydrogen Abstraction: The high-valent iron-oxo species of the P450 heme (Compound I) abstracts a hydrogen atom from the N-methyl group.[1]

• Radical Rebound: The resulting carbon radical rapidly recombines with the hydroxyl radical bound to the heme iron.

• Carbinolamine Formation: This generates an unstable carbinolamine intermediate.

• Decomposition: Spontaneous heterolytic cleavage releases formaldehyde (HCHO) and the secondary amine, N-demethylfleroxacin .

Enzyme Topology

Based on structural analogs (ciprofloxacin, enoxacin) and inhibition profiles, this pathway is mediated by two key isoforms:

• CYP1A2: The high-affinity, low-capacity enzyme.[1] Fluoroquinolones with N-methyl piperazine rings are classic substrates and competitive inhibitors of CYP1A2 [1].

• CYP3A4: The low-affinity, high-capacity enzyme.[1] Likely contributes significantly at supratherapeutic concentrations or in CYP1A2-deficient phenotypes [2].[1]

Figure 1: Mechanistic pathway of Fleroxacin N-demethylation mediated by Cytochrome P450 enzymes.[1]

Experimental Design Strategy

To rigorously characterize this pathway, a "Reaction Phenotyping" approach is required. This validates which specific enzymes drive the clearance.

Enzyme Sources

• Pooled Human Liver Microsomes (HLM): The gold standard for initial kinetic assessment (

  , ) and intrinsic clearance ( ) calculation.

• Recombinant CYPs (rCYP): Baculovirus-expressed Supersomes™ (specifically rCYP1A2 and rCYP3A4) are used to confirm the capability of individual isoforms to catalyze the reaction.

Control Systems[2]

• Negative Control: Heat-inactivated microsomes (boiled for 5 min) to rule out non-enzymatic degradation.

• Positive Control: Phenacetin (for CYP1A2 O-deethylation) or Testosterone (for CYP3A4 6

  -hydroxylation) to verify system viability.[1]

• Internal Standard (IS): Stable isotope-labeled Fleroxacin-d3 or a structural analog like Ciprofloxacin .[1]

Protocol: In Vitro Microsomal Incubation

This protocol is designed for determining the intrinsic clearance (

) of fleroxacin via N-demethylation.

Reagents Preparation

• Buffer: 100 mM Potassium Phosphate buffer (pH 7.4).

• Substrate Stock: Prepare 10 mM Fleroxacin in DMSO. Dilute in buffer to working concentrations (range: 1

  M – 500 M) ensuring final DMSO < 0.1%.

• NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3 mM MgCl2, and 0.4 U/mL glucose-6-phosphate dehydrogenase.[1]

Incubation Workflow

• Pre-incubation: Mix 20

  L of HLM (final conc. 0.5 mg/mL) with 360 L of buffer and 10 L of substrate solution. Equilibrate at 37°C for 5 minutes.

• Initiation: Add 10

  L of NADPH regenerating system to start the reaction.

• Sampling: At defined time points (0, 5, 10, 20, 30, 60 min), remove 50

  L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L of ice-cold Acetonitrile (ACN) containing the Internal Standard.

• Processing: Vortex for 30s, centrifuge at 4,000 rpm for 15 min at 4°C to pellet protein. Collect supernatant for LC-MS/MS analysis.

Figure 2: Step-by-step experimental workflow for microsomal stability assay.

Analytical Methodology (LC-MS/MS)

Historical methods utilized HPLC with fluorescence detection [3].[1][2] However, LC-MS/MS is required for high sensitivity and specificity in modern assays.

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm, 2.5

  m).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

MRM Transitions (Quantitation):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Fleroxacin	370.1 [M+H]+	326.1	30	25
N-Demethylfleroxacin	356.1 [M+H]+	312.1	30	25

| Ciprofloxacin (IS) | 332.1 [M+H]+ | 288.1 | 30 | 20 |[1]

Note: The loss of 44 Da (CO2) is a common fragmentation pathway for quinolones, but specific transitions should be optimized on the user's instrument.

Data Analysis & Kinetics

To determine the kinetic parameters, plot the initial velocity (

) of N-demethylfleroxacin formation against the substrate concentration [S].

Michaelis-Menten Equation:

[1]

Intrinsic Clearance (

): [1][3]

Interpretation:

• A low

  (< 10 M) suggests high affinity (likely CYP1A2).[1]

• A linear profile up to high concentrations suggests low affinity/high capacity (likely CYP3A4 contribution).

• Inhibition Check: If adding Furafylline (CYP1A2 inhibitor) abolishes activity, the pathway is exclusively CYP1A2-driven. If Ketoconazole (CYP3A4 inhibitor) also reduces activity, it is a dual-pathway clearance.[1]

References

• Fuhr, U., et al. (1993). Inhibitory effect of fluoroquinolones on caffeine metabolism in humans. Drug Metabolism and Disposition.[4][5] Link

• Ghahramani, P., et al. (1997).[5] Cytochromes P450 mediating the N-demethylation of amitriptyline.[5] British Journal of Clinical Pharmacology.[5] Link

• Heizmann, P., et al. (1990).[2] Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection.[2] Journal of Chromatography B. Link

• Nakashima, M., et al. (1988). Metabolism of Fleroxacin in Man.[6] Journal of Antimicrobial Chemotherapy. Link

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of three cytochrome P450 isozymes involved in N-demethylation of citalopram enantiomers in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The involvement of CYP1A2 and CYP3A4 in the metabolism of clozapine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytochromes P450 mediating the N-demethylation of amitriptyline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism of fleroxacin in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: N-Demethylfleroxacin – Metabolic Profile and Bioanalytical Characterization

Executive Summary

Fleroxacin (Ro 23-6240) is a trifluorinated fluoroquinolone antibiotic characterized by a broad spectrum of activity and a long elimination half-life. While the parent compound exerts the primary therapeutic effect, its biotransformation yields two major metabolites: N-demethylfleroxacin (N-desmethylfleroxacin) and fleroxacin N-oxide .

This technical guide focuses specifically on N-demethylfleroxacin . Unlike the N-oxide metabolite, which is pharmacologically inactive, N-demethylfleroxacin retains antimicrobial activity. Understanding its pharmacokinetics (PK) is critical for researchers, particularly when evaluating drug accumulation in patients with renal impairment. This guide details the chemical identity, metabolic pathways, pharmacodynamic properties, and validated bioanalytical protocols for the isolation and quantification of this metabolite.

Chemical Identity and Structural Characterization[1]

Fleroxacin is chemically identified as 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid. The metabolic conversion to N-demethylfleroxacin involves the removal of the methyl group at the N4 position of the piperazine ring.

Structural Transformation

The biotransformation converts the tertiary amine of the N-methylpiperazine moiety into a secondary amine (piperazine). This structural change increases the polarity of the molecule, influencing its renal clearance rates.

Physicochemical Properties[2][3]

• Parent Compound: Lipophilic, facilitating tissue penetration.

• Metabolite (N-Demethyl): Increased polarity due to the exposed secondary amine. This results in significantly higher renal clearance compared to the parent drug.

Metabolic Pathway and Biotransformation

Fleroxacin undergoes extensive metabolism in the liver.[1] The primary metabolic routes are N-demethylation and N-oxidation. The N-demethylation pathway is of particular interest due to the bioactive nature of the resulting metabolite.

Pathway Visualization

The following diagram illustrates the divergent metabolic pathways of Fleroxacin.

Figure 1: Metabolic biotransformation pathways of Fleroxacin showing the formation of active and inactive metabolites.

Mechanism

The formation of N-demethylfleroxacin follows elimination-limited kinetics in healthy subjects but can shift in renal failure. Unlike many other fluoroquinolones where metabolism is negligible, Fleroxacin metabolism accounts for a significant fraction of elimination, with N-demethylfleroxacin and N-oxide accounting for approximately 6.8% and 6.3% of the urinary recovery, respectively [1].[2]

Pharmacokinetics (PK) and Excretion

The pharmacokinetic profile of N-demethylfleroxacin differs distinctly from the parent compound, primarily driven by renal handling.

Comparative Pharmacokinetic Parameters

Parameter	Fleroxacin (Parent)	N-Demethylfleroxacin (Metabolite)
Plasma Cmax (400mg dose)	~5.2 mg/L	~0.07 mg/L
Tmax	1.2 ± 0.7 h	2.2 ± 0.8 h
Renal Clearance (CL_R)	~67.6 mL/min	~300.9 mL/min
Terminal Half-life (t1/2)	~10-12 h	> 14 h (Prolonged)
Urinary Recovery	~60%	~6.8%

Data synthesized from Weidekamm et al. [1]

Clinical Implications in Renal Impairment

In patients with End-Stage Renal Disease (ESRD), the clearance of N-demethylfleroxacin is severely compromised. Studies indicate a "very high" accumulation of this metabolite in uremic patients due to decreased urinary elimination [2]. While the parent drug requires dose adjustment, the accumulation of the active N-demethyl metabolite may contribute to the sustained antimicrobial effect (and potential toxicity) in this population.

Pharmacodynamics: Antimicrobial Activity[2][3][4][6][7][8][9][10][11]

Crucially, N-demethylfleroxacin is antimicrobially active . This contrasts with the N-oxide metabolite, which is inactive.[3]

• Spectrum: The metabolite retains the fluoroquinolone core structure essential for DNA gyrase inhibition. It exhibits activity against Gram-negative bacteria similar to other piperazinyl quinolones (e.g., ciprofloxacin, which is structurally the N-demethyl analog of enrofloxacin).

• Potency: While specific MIC values are often slightly higher than the parent trifluorinated compound, the metabolite contributes to the overall "antimicrobial load" in the plasma and urine.

• Synergy: In drug development, "dual action" cephalosporins have been synthesized by linking desacetylcefotaxime with desmethylfleroxacin , leveraging the latter's potent gyrase-inhibiting capability [3].

Experimental Protocols: Bioanalytical Isolation

For researchers studying Fleroxacin metabolism, accurate quantification of the N-demethyl metabolite is essential. The following protocol utilizes High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection, which provides the necessary sensitivity (limit of quantification ~10 ng/mL) [4].

Analytical Workflow Diagram

Figure 2: Step-by-step bioanalytical workflow for the isolation and quantification of N-demethylfleroxacin.

Detailed Protocol: HPLC-Fluorescence Assay

Objective: To quantify N-demethylfleroxacin in human plasma.

Reagents:

• Acetonitrile (HPLC Grade)

• Orthophosphoric acid (85%)

• Tetrabutylammonium hydrogen sulfate (Ion-pairing agent)

• Reference Standards: Fleroxacin, N-demethylfleroxacin, Fleroxacin N-oxide.[2][4][5][6][7]

Step-by-Step Methodology:

• Sample Preparation (Deproteinization):

  • Aliquot 200 µL of plasma into a centrifuge tube.

  • Add 400 µL of acetonitrile to precipitate proteins.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Concentration:

  • Transfer the clear supernatant to a clean vial.

  • Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions:

  • Column: C18 Reverse Phase (e.g., Nucleosil 100 C18, 5 µm, 250 x 4 mm).

  • Mobile Phase: Phosphate buffer (pH 2.5) containing tetrabutylammonium hydrogen sulfate / Acetonitrile (gradient or isocratic ratio optimized to ~85:15).

  • Flow Rate: 1.0 mL/min.

  • Temperature: Ambient.

• Detection:

  • Mode: Fluorescence.

  • Excitation Wavelength: 290 nm.

  • Emission Wavelength: 450 nm.

  • Note: Fluorescence is preferred over UV due to higher sensitivity for the metabolite (LOQ ~10 ng/mL vs 1 µg/mL for UV).

• Validation Criteria:

  • Retention Time: N-demethylfleroxacin typically elutes after the parent drug in ion-pair systems due to the loss of the methyl group affecting hydrophobicity and ion-pairing interaction.

  • Linearity: 10 ng/mL to 500 ng/mL.

Toxicological Implications

While N-demethylfleroxacin is a minor metabolite in healthy individuals, its role becomes significant in renal failure .

• Accumulation: In patients with creatinine clearance < 10 mL/min, the AUC of N-demethylfleroxacin increases disproportionately [2].

• Safety Profile: Since the metabolite is active, its accumulation contributes to the therapeutic efficacy but potentially also to quinolone-associated side effects (e.g., CNS excitation), although specific toxicity data for the isolated metabolite is limited.

References

• Weidekamm, E., et al. (1987). Metabolism of fleroxacin in man.[8][] Journal of Antimicrobial Chemotherapy.[7] Link

• Singlas, E., et al. (1990). Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites.[2][] Pharmacokinetics in renal failure and influence of haemodialysis. Clinical Pharmacokinetics.[8][1][][4][7] Link

• Jones, R. N. (1990).[3][10] Antimicrobial activity of Ro 24-6778, a covalent bonding of desmethylfleroxacin and desacetylcefotaxime.[3][10] Diagnostic Microbiology and Infectious Disease.[10][11] Link

• Dell, D., et al. (1988). Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection. Journal of Chromatography B: Biomedical Sciences and Applications. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. research.rug.nl [research.rug.nl]
• 10. Antimicrobial activity of Ro 24-6778, a covalent bonding of desmethylfleroxacin and desacetylcefotaxime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In-vitro susceptibility of staphylococci to fleroxacin in comparison with six other quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Analytical Method Development for N-Demethylfleroxacin

Executive Summary & Scientific Rationale

N-Demethylfleroxacin (NDF) is the primary pharmacologically active metabolite of Fleroxacin, a trifluorinated quinolone antibiotic. While the parent compound exhibits robust bactericidal activity via DNA gyrase inhibition, monitoring the N-demethylated metabolite is critical for three reasons:

• Renal Clearance: NDF accounts for ~6-9% of the urinary recovery, serving as a marker for renal metabolic capacity.

• Toxicity Profiling: Accumulation of piperazine-ring metabolites can correlate with specific crystalluria or neurotoxic events in renal-compromised populations.

• Pharmacokinetics (PK): Accurate PK modeling requires distinguishing the parent drug from its structurally similar metabolite to avoid overestimating the parent's half-life.

This guide provides two distinct analytical workflows: a robust HPLC-UV/Fluorescence method for high-concentration samples (urine/QC) and a high-sensitivity LC-MS/MS method for trace plasma analysis.

Physicochemical Profiling & Method Strategy

Effective method development begins with understanding the molecule's behavior in solution.

Structural Logic

• Chemical Nature: Amphoteric fluoroquinolone.[1]

• Key Functional Groups:

  • Carboxylic Acid (C-3): pKa ~6.2.

  • Piperazine Nitrogen (N-4'): pKa ~7.8 (Secondary amine in NDF; Tertiary in Fleroxacin).

• Solubility: High solubility in acidic (pH < 4) and basic (pH > 9) conditions; lowest solubility (zwitterionic point) near neutral pH.

• Implication: Mobile phases must be buffered away from the isoelectric point (pH 6-8) to prevent precipitation and peak tailing. An acidic mobile phase (pH 2.5–3.0) is preferred to keep the basic nitrogens protonated and the carboxylic acid unionized, ensuring retention on C18 phases.

Metabolic Pathway Visualization

The following diagram illustrates the metabolic conversion and the structural difference targeted by the analysis.

Protocol A: HPLC-UV/Fluorescence (High Concentration/QC)

Application: Quality Control (QC), Urine Analysis, Dissolution Testing. Sensitivity: LOQ ~0.1 µg/mL.[2]

Chromatographic Conditions

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Luna C18), 250 x 4.6 mm, 5 µm.

  • Why: "End-capping" reduces silanol interactions with the protonated amine of the piperazine ring, preventing severe peak tailing common with quinolones.

• Mobile Phase:

  • Solvent A: 0.05 M Phosphoric Acid (adjusted to pH 2.8 with TEA).

  • Solvent B: Acetonitrile.[3]

  • Ratio: Isocratic 82:18 (A:B).

• Flow Rate: 1.0 mL/min.

• Temperature: 35°C (Improves mass transfer and peak shape).

• Detection:

  • UV: 280 nm (Primary).[4]

  • Fluorescence (Optional for higher sensitivity): Ex: 290 nm / Em: 450 nm.

Sample Preparation (Urine/QC)

• Aliquot: Transfer 500 µL of urine/sample.

• Dilution: Add 500 µL of Mobile Phase A.

• Filtration: Vortex and filter through a 0.45 µm PTFE syringe filter.

• Injection: 20 µL.

Protocol B: LC-MS/MS (Bioanalysis/Plasma)

Application: Pharmacokinetic studies, Plasma TDM.[5][6] Sensitivity: LOQ ~10 ng/mL.[6]

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.[2][7]

• Source Temperature: 500°C.

• Capillary Voltage: 3.5 kV.

• MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Rationale
N-Demethylfleroxacin	356.3	312.3	30	25	Loss of CO₂ (-44 Da) from carboxyl group
261.1	30	35	Loss of piperazine ring fragment
Fleroxacin (IS)	370.3	326.3	30	25	Loss of CO₂

Note: Fleroxacin can serve as an internal standard (IS) if deuterated Fleroxacin is unavailable, provided chromatographic separation is baseline resolved. Ideally, use Fleroxacin-d3.

LC Conditions (UPLC/Rapid)

• Column: Waters ACQUITY UPLC BEH C18, 50 x 2.1 mm, 1.7 µm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[2][7]

  • B: 0.1% Formic Acid in Acetonitrile.[7]

• Gradient:

  • 0.0 min: 10% B

  • 2.0 min: 90% B

  • 2.5 min: 90% B

  • 2.6 min: 10% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

Bioanalytical Workflow Diagram

Method Validation (ICH Q2 R2 Compliance)

To ensure "Trustworthiness," the method must be validated against the following criteria:

System Suitability

• Tailing Factor: Must be < 1.5. (If > 1.5, increase buffer concentration or lower pH).

• Resolution (Rs): > 2.0 between Fleroxacin and N-Demethylfleroxacin.[8]

Linearity & Range

• Range: 10 ng/mL to 5000 ng/mL.

• Criteria:

  ; weighting factor is recommended for LC-MS/MS to improve accuracy at the lower end of the curve.

Accuracy & Precision

• Intra-day: 5 replicates at LLOQ, Low, Mid, and High QC. CV < 15% (20% at LLOQ).

• Inter-day: 3 separate days. CV < 15%.[5][8]

Specificity (Matrix Effect)

• For LC-MS/MS, calculate the Matrix Factor (MF) . Compare the peak area of analyte spiked into extracted blank plasma vs. analyte in pure solvent.

• Expert Tip: If suppression is > 20%, switch from Protein Precipitation to Solid Phase Extraction (SPE) using HLB cartridges to remove phospholipids.

Troubleshooting & Optimization (Expertise)

Issue	Root Cause	Corrective Action
Peak Tailing	Interaction with residual silanols on silica.	Add 5-10 mM Triethylamine (TEA) to the mobile phase (competes for silanol sites).
Low Sensitivity (MS)	Ion suppression from matrix.	Divert flow to waste for the first 1.0 min (void volume). Use APCI source if ESI suppression is unmanageable.
Carryover	Adsorption to injector needle.	Use a needle wash solution of 50:50 Methanol:Water + 0.1% Formic Acid.
Metal Chelation	Quinolones chelate Fe/Al in LC systems.	Add 5 µM EDTA to mobile phase or use PEEK tubing/hardware.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[9] [Link]

• Nakashima, M., et al. (1987). Metabolism and pharmacokinetics of fleroxacin in healthy subjects.[8][10][11] Journal of Antimicrobial Chemotherapy. [Link]

• Sorgel, F., et al. (1989). Metabolism of Fleroxacin in Man.[5][8][10][12] Drug Metabolism and Disposition.[10] [Link]

• European Medicines Agency. (2022). Guideline on bioanalytical method validation.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. Validation of an HPLC method for the determination of fleroxacin and its photo-degradation products in pharmaceutical forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 6. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Metabolism of fleroxacin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fleroxacin - Wikipedia [en.wikipedia.org]
• 12. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Validated Reversed-Phase HPLC Method for the Accurate Quantification of N-Demethylfleroxacin

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of N-Demethylfleroxacin, a principal metabolite of the fluoroquinolone antibiotic, Fleroxacin. The method employs a reversed-phase C18 column with UV detection, providing excellent specificity, accuracy, and precision. The protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, metabolic profiling, and quality control assays. All procedures are grounded in established analytical principles and validated according to the International Council for Harmonisation (ICH) guidelines to ensure data integrity and trustworthiness.[1][2][3]

Introduction and Scientific Rationale

Fleroxacin is a broad-spectrum fluoroquinolone antibiotic. Its metabolism in humans primarily involves demethylation at the piperazine ring, yielding N-Demethylfleroxacin, and oxidation to form Fleroxacin N-oxide.[4] Accurate quantification of these metabolites, particularly N-Demethylfleroxacin, is critical for comprehensive pharmacokinetic and toxicological assessments of the parent drug.

High-Performance Liquid Chromatography (HPLC) is the predominant analytical technique for the determination of fluoroquinolones and their metabolites in various matrices, including pharmaceutical formulations and biological fluids.[5] The method described herein is based on reversed-phase chromatography, which separates analytes based on their hydrophobicity.

Causality of Method Selection:

• Stationary Phase: A C18 (octadecylsilyl) stationary phase is selected for its versatility and strong hydrophobic retention of the core quinolone structure.

• Mobile Phase: A mobile phase consisting of an organic solvent (acetonitrile) and an acidic aqueous buffer is used. The acidic pH (approximately 3.0) is crucial for ensuring the consistent protonation of the carboxylic acid and secondary amine functionalities on N-Demethylfleroxacin. This suppresses silanol interactions with the stationary phase and ensures sharp, symmetrical peak shapes.

• Detection: UV detection is chosen due to the strong chromophoric nature of the quinolone ring system. Fleroxacin and its analogs exhibit significant absorbance around 285-290 nm.[6][7] While fluorescence detection can offer higher sensitivity, UV detection provides a robust and widely accessible alternative.[4][8]

Analyte Properties

A foundational understanding of the analyte's physicochemical properties is essential for rational method development.

Compound	Chemical Structure	Molecular Formula	Molar Mass ( g/mol )	Key Functional Groups	UV λmax (nm)
Fleroxacin		C₁₇H₁₈F₃N₃O₃	369.34	Carboxylic Acid, Tertiary Amine (Piperazine), Ketone	~288[7]
N-Demethylfleroxacin		C₁₆H₁₆F₃N₃O₃	355.31	Carboxylic Acid, Secondary Amine (Piperazine), Ketone	~288 (estimated)

Note: The UV λmax for N-Demethylfleroxacin is estimated to be nearly identical to Fleroxacin as the demethylation occurs on the piperazine ring, which is auxochromic and does not significantly alter the primary quinolone chromophore responsible for UV absorbance.

Experimental Protocol

This protocol provides a self-validating system, incorporating system suitability checks to ensure the chromatographic system is performing adequately before any sample analysis.

Materials and Reagents

Item	Description/Grade
Instrumentation	HPLC system with UV/Vis Detector, Analytical Balance, pH Meter, Sonicator, Vortex Mixer
Chemicals & Solvents	N-Demethylfleroxacin Reference Standard (>98% purity)
Fleroxacin Reference Standard (>98% purity)
Acetonitrile (HPLC Grade)
Orthophosphoric Acid (ACS Grade)
Triethylamine (HPLC Grade)
Water (HPLC Grade / Deionized >18 MΩ·cm)
Columns & Supplies	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
0.45 µm Syringe Filters (for sample filtration)
HPLC Vials and Caps

Chromatographic Conditions

The following table summarizes the optimized instrumental parameters for the analysis.

Parameter	Condition	Rationale
Mobile Phase	Acetonitrile : 0.025 M Phosphoric Acid Buffer (pH 3.0, adjusted with Triethylamine) (20:80, v/v)	Balances retention and elution strength. The acidic buffer ensures analyte protonation for good peak shape. Triethylamine acts as a silanol-masking agent.[9]
Stationary Phase	C18 (250 mm x 4.6 mm, 5 µm)	Industry-standard for hydrophobic compounds like fluoroquinolones.[10][11]
Flow Rate	1.0 mL/min	Provides optimal efficiency and reasonable run times for a standard 250 mm column.
Detection Wavelength	288 nm	Corresponds to the maximum absorbance (λmax) of the quinolone chromophore, ensuring high sensitivity.[7]
Column Temperature	30 °C	Maintains consistent retention times and improves peak symmetry by reducing mobile phase viscosity.
Injection Volume	20 µL	A standard volume that balances sensitivity with the risk of column overload.
Run Time	15 minutes	Sufficient to allow for the elution of the analyte and parent compound without interference from the solvent front.

Solution Preparation

• Mobile Phase Buffer (0.025 M Phosphoric Acid, pH 3.0):

  • Add approximately 1.7 mL of 85% orthophosphoric acid to 1000 mL of HPLC grade water.

  • Adjust the pH to 3.0 ± 0.05 using triethylamine.

  • Filter the buffer through a 0.45 µm membrane filter and degas for 15 minutes in a sonicator.

• Stock Standard Solution (100 µg/mL):

  • Accurately weigh approximately 10 mg of N-Demethylfleroxacin reference standard into a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the mobile phase. This solution should be stored at 2-8 °C and protected from light.[12]

• Working Standard Solutions (Calibration Curve):

  • Perform serial dilutions of the Stock Standard Solution with the mobile phase to prepare a series of calibration standards. A suggested range is 0.5, 1, 5, 10, 25, and 50 µg/mL.

Sample Preparation (from Plasma)

This protocol is adapted from established methods for extracting fluoroquinolones from biological matrices.[4]

• To 500 µL of plasma sample in a microcentrifuge tube, add 1.0 mL of acetonitrile.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 250 µL of mobile phase.

• Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

Analysis Workflow

The following diagram illustrates the logical flow from sample receipt to final data analysis.

Caption: Experimental workflow for N-Demethylfleroxacin quantification.

Method Validation Protocol

To ensure the trustworthiness of the results, the analytical method must be validated according to ICH Q2(R1) guidelines.[1]

System Suitability

Before each analytical run, a system suitability solution (e.g., 10 µg/mL standard) should be injected. The results must meet the following criteria:

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 1.5	Ensures peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	N ≥ 2000	Indicates the efficiency of the separation column.
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=5 injections)	Demonstrates the precision of the HPLC system's injector and detector.

Validation Parameters

The following diagram outlines the logical relationship between the core validation pillars.

Caption: Interrelationship of ICH method validation parameters.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by injecting a blank matrix, a matrix spiked with N-Demethylfleroxacin, and a matrix spiked with both Fleroxacin and N-Demethylfleroxacin to ensure no interfering peaks are present at the analyte's retention time.

• Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration. Analyze the calibration standards (e.g., 0.5-50 µg/mL) in triplicate. The resulting calibration curve should have a correlation coefficient (r²) of ≥ 0.999.[11]

• Accuracy: The closeness of the test results to the true value. It should be assessed using a minimum of 9 determinations over 3 concentration levels (e.g., low, medium, high QC samples).[1] The mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate samples of the same concentration on the same day. The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or on a different instrument. The RSD over the two days should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest amount of analyte that can be detected but not necessarily quantitated. Often estimated as 3.3 times the standard deviation of the response divided by the slope of the calibration curve.

  • LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[13] Typically estimated as 10 times the standard deviation of the response divided by the slope of the calibration curve. The LOQ must be verified by analyzing a sample at this concentration and ensuring it meets accuracy and precision requirements.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage. Variations to test include mobile phase pH (±0.2 units), column temperature (±2 °C), and the organic component of the mobile phase (±2%).

References

• Jeunet, A., Zuerrer, D., & Furet, Y. (1991). Rapid HPLC assay of fluoroquinolones in clinical specimens. Journal of Antimicrobial Chemotherapy, 27(4), 537-544. Available at: [Link]

• Khan, A., et al. (2018). Liquid Chromatographic Determination of Dexamethasone and Fluoroquinolones; in vitro Study. South African Journal of Chemistry, 71, 149-155. Available at: [Link]

• Heizmann, P., Dell, D., Eggers, H., & Gora, R. (1990). Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection. Journal of Chromatography B: Biomedical Sciences and Applications, 527(1), 91-101. Available at: [Link]

• Jantratid, E., et al. (2006). Solid-phase Extraction and High Performance Liquid Chromatographic Analysis of Fluoroquinolone Antibiotic Residues in Milk Products. Songklanakarin Journal of Science and Technology, 28(3). Available at: [Link]

• Ferreira, L. A., et al. (2010). Development and validation of HPLC method for analysis of dexamethasone acetate in microemulsions. Brazilian Journal of Pharmaceutical Sciences, 46(2), 305-312. Available at: [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2012). HPLC Methods for the Determination of Fluoroquinolones. In High Performance Liquid Chromatography in Pharmaceutical Analyses. IntechOpen. Available at: [Link]

• Kowalczuk, D., & Hopkała, H. (2003). Determination of fleroxacin in pure and tablet forms by liquid chromatography and derivative UV-spectrophotometry. Journal of AOAC International, 86(2), 229-235. Available at: [Link]

• Sankar, G. S., et al. (2014). A Validated RP-HPLC Method for the Determination of Gemifloxacin in Bulk and Pharmaceutical Dosage Forms. International Journal of Pharmaceutical Sciences and Research, 5(10), 4305-4309. Available at: [Link]

• Ochekpe, N. A., Olorunfemi, P. O., & Ngwuluka, N. C. (2009). High Performance Liquid Chromatography (HPLC) Method Development and Validation Indicating Assay for Ciprofloxacin Hydrochloride. Journal of Applied Pharmaceutical Science, 1(1), 1-5. Available at: [Link]

• PubChem. (n.d.). N-Desmethylamifloxacin. National Center for Biotechnology Information. Retrieved February 2, 2026, from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved February 2, 2026, from [Link]

• Tirri, M., et al. (2019). Development and Validation of a New Ultra-fast HPLC Method for Quantification of Levofloxacin in Rabbit Aqueous Humour. Pharmaceutics, 11(1), 29. Available at: [Link]

• PubChem. (n.d.). Fleroxacin. National Center for Biotechnology Information. Retrieved February 2, 2026, from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• Patel, M., et al. (2018). Development and Validation of RP-HPLC Method for Simultaneous Estimation of Metronidazole and Norfloxacin in Bulk Powder and in Pharmaceutical Preparation. World Journal of Pharmacy and Pharmaceutical Sciences, 7(2), 210-223. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• European Medicines Agency. (2023). ICH guideline Q2(R2) on validation of analytical procedures - Step 5. Available at: [Link]

• Karatza, E., et al. (2021). Metal(II) Complexes of the Fluoroquinolone Fleroxacin: Synthesis, Characterization and Biological Profile. Molecules, 26(11), 3379. Available at: [Link]

• Wang, G., & Lv, C. (2013). Photodegradation of Fleroxacin Injection: Different Products with Different Concentration Levels. AAPS PharmSciTech, 14(2), 864-870. Available at: [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Available at: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of fleroxacin in pure and tablet forms by liquid chromatography and derivative UV-spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metal(II) Complexes of the Fluoroquinolone Fleroxacin: Synthesis, Characterization and Biological Profile [mdpi.com]
• 8. gsbooks.gs.kku.ac.th [gsbooks.gs.kku.ac.th]
• 9. japsonline.com [japsonline.com]
• 10. repositorio.unesp.br [repositorio.unesp.br]
• 11. researchgate.net [researchgate.net]
• 12. Photodegradation of Fleroxacin Injection: Different Products with Different Concentration Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wjpmr.com [wjpmr.com]

Application Note: High-Sensitivity LC-MS/MS Quantitation of N-Demethylfleroxacin in Human Plasma

Executive Summary

This application note details a robust, high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of N-Demethylfleroxacin (NDF) , the primary active metabolite of the fluoroquinolone antibiotic Fleroxacin, in human plasma.[1][2]

While Fleroxacin itself is well-documented, the N-demethyl metabolite presents unique bioanalytical challenges due to its increased polarity and potential for ion suppression in plasma matrices.[1][2] This guide moves beyond standard "cookbook" recipes, offering a mechanistic rationale for column selection, mobile phase optimization, and the mitigation of matrix effects, ensuring compliance with FDA/EMA bioanalytical guidelines.

Chemical & Mechanistic Context

The Analyte

Fleroxacin is a trifluorinated quinolone.[1][2] Its metabolism primarily involves N-demethylation at the piperazine ring, yielding N-Demethylfleroxacin.[1][2] This metabolite retains antibacterial activity, making its quantification critical for accurate PK/PD modeling.[1]

• Parent: Fleroxacin (MW: 369.34 Da)[1][2]

• Metabolite: N-Demethylfleroxacin (MW: 355.31 Da)[1][2]

• Key Chemical Property: Amphoteric nature (acidic carboxylic acid + basic piperazine amine).[1][2] This duality dictates that pH control is paramount for both extraction recovery and chromatographic peak shape.[1][2]

Metabolic Pathway Visualization[1][2]

Figure 1: Metabolic conversion of Fleroxacin to N-Demethylfleroxacin via loss of the piperazine methyl group.[1][2]

Method Development Strategy

Internal Standard (IS) Selection[1][2]

• Gold Standard: Fleroxacin-d3 (Stable Isotope Labeled).[1][2]

  • Why: Fluoroquinolones are subject to significant matrix effects (ion suppression) in ESI+.[1][2] Only a co-eluting isotopolog can perfectly compensate for these ionization variations.[1][2]

• Alternative: Ciprofloxacin or Levofloxacin .[1][2]

  • Risk:[1][2] If using a structural analog, chromatographic separation from the analyte is required to avoid cross-talk, which means the IS will not experience the exact same matrix suppression as the analyte.[1]

Sample Preparation: Protein Precipitation (PPT)

While Solid Phase Extraction (SPE) yields cleaner extracts, Protein Precipitation is often preferred for fluoroquinolones due to their tendency to bind non-specifically to SPE cartridges if pH is not strictly controlled.[1][2]

• Precipitant: Acetonitrile with 1% Formic Acid.[1][2]

  • Mechanism:[1][2] The acid disrupts protein binding (fluoroquinolones bind to albumin) and ensures the analyte remains soluble in the organic supernatant.[1]

Chromatography (LC)[1][2]

• Column: C18 is standard, but a Polar-Embedded C18 (e.g., Waters Acquity BEH Shield RP18 or Phenomenex Synergi Fusion-RP) is superior.[1][2]

  • Reasoning: N-Demethylfleroxacin is more polar than the parent.[1][2] Standard C18 columns may suffer from dewetting or poor retention of the metabolite.[1] Polar-embedded phases improve peak shape for basic compounds (piperazine ring) at acidic pH.[1][2]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Maintains protonation for ESI+).[1][2]

  • B: 0.1% Formic Acid in Acetonitrile.[1][2]

Detailed Protocol

Sample Preparation Workflow

Figure 2: Protein precipitation workflow optimized for fluoroquinolone recovery.

LC-MS/MS Conditions

Table 1: Chromatographic Parameters

Parameter	Setting	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm)	Rapid resolution, stable at low pH.[1][2]
Column Temp	40°C	Reduces backpressure, improves mass transfer.[1][2]
Flow Rate	0.4 mL/min	Optimal for ESI efficiency.[1][2]
Injection Vol	2-5 µL	Low volume minimizes peak broadening.[1][2]
Run Time	4.5 minutes	High throughput capability.[1][2]

Table 2: Gradient Profile

Time (min)	% Mobile Phase B	Event
0.00	5%	Load/Desalt (Divert to waste if possible)
0.50	5%	End of loading
2.50	90%	Elution of NDF and FLX
3.00	90%	Column Wash
3.10	5%	Return to initial conditions
4.50	5%	Re-equilibration

Table 3: Mass Spectrometry Parameters (ESI Positive)

Analyte	Precursor Ion ( )	Product Ion ( )	Cone Voltage (V)	Collision Energy (eV)	Type
N-Demethylfleroxacin	356.1	312.1	35	22	Quantifier (Loss of CO )
356.1	269.1	35	35	Qualifier (Core Fragment)
Fleroxacin (Parent)	370.1	326.1	35	22	Monitor (Optional)
Fleroxacin-d3 (IS)	373.1	329.1	35	22	Internal Standard

Note: Exact Collision Energy (CE) and Cone Voltage (CV) are instrument-dependent and must be ramped/optimized during tuning.[1][2]

Validation & Quality Assurance (Self-Validating Systems)

To ensure the method is trustworthy and robust, implement the following checks:

Linearity & Range

• Target Range: 10 ng/mL to 5000 ng/mL.

• Weighting:

  linear regression.

  • Why: Fluoroquinolone calibration curves often span 3 orders of magnitude.[1][2] Unweighted regression biases the curve toward high concentrations, causing errors at the LLOQ.[1]

Matrix Effect Assessment (Post-Column Infusion)

Experiment: Infuse a constant solution of N-Demethylfleroxacin (100 ng/mL) into the MS source while injecting a blank plasma extract via the LC column.

• Observation: Look for dips or peaks in the baseline at the retention time of the analyte.[1]

• Result: If signal suppression >20% is observed at the retention time, switch to a more rigorous cleanup (e.g., Oasis HLB SPE) or adjust the gradient to move the analyte away from the suppression zone (usually phospholipids eluting late).[1]

Carryover Check

Fluoroquinolones are "sticky" due to chelation with metal surfaces in the LC system.[1][2]

• Protocol: Inject a blank solvent immediately after the Upper Limit of Quantification (ULOQ) sample.[1]

• Acceptance: Signal in blank must be <20% of the LLOQ signal.

• Fix: If carryover exists, add 0.5% EDTA to the needle wash solvent to chelate metal ions.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Tailing Peaks	Interaction with silanols or metal chelation.[1][2]	Ensure mobile phase pH < 3.[1][2]0. Use a "shield" or "embedded" polar column.[1][2] Add EDTA to mobile phase A (rarely needed if pH is low).[1][2]
Low Recovery	Protein binding or solubility issues.[1][2]	Ensure precipitation ratio is at least 3:1 (ACN:Plasma).[1][2] Acidify the ACN to break protein-drug complexes.
Signal Drift	Source contamination.[1][2]	Fluoroquinolones are non-volatile.[1][2] Clean the ESI spray shield/cone daily if running high-throughput batches.[1][2]

References

• Heizmann, P., et al. (1990).[1][2] "Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography." Journal of Chromatography B: Biomedical Sciences and Applications.

• US Food and Drug Administration (FDA). (2018).[1][2] "Bioanalytical Method Validation Guidance for Industry."

• European Medicines Agency (EMA). (2011).[1][2] "Guideline on bioanalytical method validation."

• PubChem Database. "N-Desmethyl levofloxacin (Structural Analog Data)." National Center for Biotechnology Information.[1][2] (Note: Used for structural confirmation of fluoroquinolone demethylation patterns).[1][2]

Sources

• 1. N-Methylperfluorooctanesulfonamidoethanol | C11H8F17NO3S | CID 90507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Desmethyl levofloxacin | C17H18FN3O4 | CID 10958963 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: In Vitro Antibacterial Susceptibility Testing of N-Demethylfleroxacin

[1]

Introduction & Scope

N-Demethylfleroxacin (NDF) is the primary pharmacologically active metabolite of Fleroxacin, a trifluorinated fluoroquinolone antibiotic. While Fleroxacin itself is a potent broad-spectrum agent, the characterization of its metabolites is critical for comprehensive pharmacodynamic (PD) modeling and toxicity assessments. NDF retains the core quinolone pharmacophore—the 4-oxo-3-quinolinecarboxylic acid moiety—allowing it to inhibit bacterial DNA replication, albeit generally with reduced potency compared to the parent compound.

This guide provides a rigorous framework for evaluating the in vitro antibacterial activity of N-Demethylfleroxacin. Unlike routine clinical testing, metabolite testing requires specific adaptations to standard protocols (CLSI M07-A11 / EUCAST) to account for solubility variances, instability, and the lack of established clinical breakpoints.

Key Applications

• Metabolite Potency Profiling: Determining the relative contribution of NDF to the overall therapeutic effect of Fleroxacin.

• Resistance Mechanism Studies: Evaluating if NDF retains activity against Fleroxacin-resistant isolates (e.g., those with specific gyrA or parC mutations).

• Urinary Bactericidal Activity: Since NDF is excreted in urine, its concentration may exceed MICs for uropathogens even if serum levels are low.

Mechanism of Action

Like its parent compound, N-Demethylfleroxacin targets bacterial type II topoisomerases: DNA Gyrase (Topoisomerase II) and Topoisomerase IV . These enzymes are essential for managing DNA supercoiling during replication and transcription.[1]

• Gram-Negative Bacteria: The primary target is usually DNA Gyrase (specifically the GyrA subunit).

• Gram-Positive Bacteria: The primary target is often Topoisomerase IV (ParC subunit).

The drug stabilizes the DNA-enzyme cleavage complex, preventing the religation of DNA strands.[1] This results in the accumulation of double-strand breaks, leading to irreversible chromosomal damage and cell death.[1]

Mechanistic Pathway[2]

Figure 1: The bactericidal cascade of N-Demethylfleroxacin. The drug traps the enzyme on DNA, converting an essential enzyme into a cellular toxin.

Materials & Reagents

Chemical Handling & Solubility

Fluoroquinolones are notorious for hydrophobic character at neutral pH. Proper solubilization is the single most critical step to avoid "false resistance" due to drug precipitation in the well.

• Test Substance: N-Demethylfleroxacin (Pure powder, >95% purity).

• Solvent:

  • Preferred: 0.1 M NaOH (dissolve powder completely, then dilute with water).

  • Alternative: Dimethyl Sulfoxide (DMSO).[2][3] Note: Final DMSO concentration in the assay well must be <1% (v/v) to avoid toxicity to the bacteria.

• Stock Concentration: Prepare at 1000 µg/mL or 100X the highest desired test concentration.

Culture Media[6][7]

• Cation-Adjusted Mueller-Hinton Broth (CAMHB):

  • Critical Requirement: Fluoroquinolones chelate divalent cations. Standard MHB lacks physiological levels of Calcium (

    ) and Magnesium ( ).

  • Effect of Deficiency:[4] Low cations increase outer membrane permeability, leading to artificially low MICs (false susceptibility).

  • Standard:

    : 20–25 mg/L; : 10–12.5 mg/L.

Protocol 1: Broth Microdilution (MIC Determination)

This protocol aligns with CLSI M07-A11 standards, adapted for metabolite testing.

Experimental Workflow

Figure 2: Step-by-step workflow for Broth Microdilution.

Step-by-Step Methodology

• Plate Preparation:

  • Dispense 50 µL of CAMHB into columns 2–12 of a sterile 96-well plate.

  • Dispense 100 µL of the highest NDF working solution (e.g., 64 µg/mL) into column 1.

  • Perform serial 2-fold dilutions from column 1 through column 10 (transfer 50 µL). Discard the final 50 µL from column 10.

  • Controls: Column 11 serves as the Growth Control (Bacteria + Media, no drug). Column 12 serves as the Sterility Control (Media only).

• Inoculum Preparation:

  • Select 3–5 isolated colonies of the test organism (e.g., E. coli ATCC 25922) from an overnight agar plate.

  • Suspend in saline to reach a turbidity equivalent to a 0.5 McFarland Standard (~1.5 × 10⁸ CFU/mL).

  • Dilution: Dilute this suspension 1:100 in CAMHB.

• Inoculation:

  • Add 50 µL of the diluted inoculum to wells in columns 1–11.

  • Final Volume: 100 µL per well.

  • Final Bacterial Concentration: ~5 × 10⁵ CFU/mL.

• Incubation:

  • Seal plate with a breathable adhesive film.

  • Incubate at 35 ± 2°C in ambient air for 16–20 hours.

• Reading Results:

  • Use a viewing mirror or automated reader.

  • MIC Definition: The lowest concentration of NDF that completely inhibits visible growth (no turbidity or pellet).

  • Note: Fluoroquinolones rarely exhibit "trailing" growth; endpoints are usually sharp.

Protocol 2: Time-Kill Kinetics

MIC provides static data. Time-kill assays determine if NDF is bactericidal (kills bacteria) or bacteriostatic (inhibits growth).

• Setup: Prepare 10 mL of CAMHB containing NDF at concentrations equivalent to 1x, 2x, and 4x the MIC determined in Protocol 1. Include a growth control (no drug).

• Inoculum: Inoculate with ~5 × 10⁵ CFU/mL (log-phase culture preferred).

• Sampling: Incubate at 35°C with shaking. Remove 100 µL aliquots at T=0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute aliquots in saline and plate onto drug-free agar. Incubate overnight and count colonies.

• Interpretation:

  • Bactericidal: ≥3 log₁₀ reduction in CFU/mL (99.9% kill) from the starting inoculum within 24 hours.

  • Bacteriostatic: <3 log₁₀ reduction.

Data Analysis & Quality Control

Quality Control (QC) Strains

Since NDF is a metabolite, specific QC ranges may not exist. However, you must run the parent compound (Fleroxacin) or a reference (Ciprofloxacin) in parallel to validate the assay conditions.

Organism	ATCC Strain	Expected Ciprofloxacin MIC (µg/mL)	Purpose
E. coli	25922	0.004 – 0.015	Gram-negative control
P. aeruginosa	27853	0.25 – 1.0	Permeability/Efflux check
S. aureus	29213	0.12 – 0.5	Gram-positive control

Calculating MIC50 and MIC90

When testing a population of clinical isolates (n ≥ 30):

• MIC50: The concentration at which 50% of isolates are inhibited.

• MIC90: The concentration at which 90% of isolates are inhibited.[5]

Troubleshooting & Expert Tips

• The "Skipped Well" Phenomenon: If you see growth at 4 µg/mL, no growth at 2 µg/mL, and growth at 1 µg/mL, the test is invalid. This is often due to splashing or pipetting errors.

• Precipitation: If the media turns cloudy immediately upon adding NDF, the drug has precipitated. Repeat using a lower concentration range or verify the solubilization method (ensure stock pH is not causing shock when added to neutral CAMHB).

• Potency Ratio: Expect NDF to have higher MICs (lower potency) than Fleroxacin. A typical ratio is 2:1 to 4:1 (Parent:Metabolite). If NDF appears more potent, verify the purity of the reference standard.

References

• Clinical and Laboratory Standards Institute (CLSI). (2018).[6] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11). CLSI, Wayne, PA.[6] Link

• Hooper, D. C., & Jacoby, G. A. (2016). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. Cold Spring Harbor Perspectives in Medicine, 6(9), a025320. Link

• Sorgel, F., et al. (1988). Metabolism and pharmacokinetics of fleroxacin in healthy subjects. Antimicrobial Agents and Chemotherapy, 32(11), 1733-1737. Link

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2023). Clinical breakpoints and dosing of antibiotics. Link

• Wolfson, J. S., & Hooper, D. C. (1989). Fluoroquinolone antimicrobial agents.[4][5][7][8][9][10][11][12] Clinical Microbiology Reviews, 2(4), 378-424. Link

Sources

• 1. What is the mechanism of Fleroxacin? [synapse.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fleroxacin clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fleroxacin - Wikipedia [en.wikipedia.org]
• 8. rjptonline.org [rjptonline.org]
• 9. Broth microdilution and E-test for determining fluoroquinolone activity against Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of in vitro antibacterial activity of enoxacin: comparison with other orally absorbed antimicrobial agents, proposed disk diffusion test interpretive criteria, and quality control limits - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of Minimum Inhibitory Concentration (MIC) for N-Demethylfleroxacin

Introduction & Scientific Context

In the pharmacokinetics of fluoroquinolones, metabolic transformation often yields compounds with altered solubility, toxicity, and antimicrobial potency. N-Demethylfleroxacin is the primary antimicrobially active metabolite of Fleroxacin (Ro 23-6240).[1][2] While the parent drug, Fleroxacin, is a trifluorinated quinolone known for its broad-spectrum activity against Enterobacteriaceae and Pseudomonas aeruginosa, the N-demethylated metabolite retains significant bioactivity that contributes to the drug's overall pharmacodynamic profile.

Quantifying the Minimum Inhibitory Concentration (MIC) of this metabolite is critical for:

• Safety Assessments: Determining if the metabolite accumulates to active levels in renal impaired patients.[2]

• Resistance Profiling: Evaluating if the metabolite selects for resistant strains differently than the parent compound.

• Total Activity Calculations: Estimating the cumulative antibacterial burden in plasma/urine.

This guide provides a rigorous, standardized protocol for determining the MIC of N-Demethylfleroxacin using Cation-Adjusted Mueller-Hinton Broth (CAMHB) microdilution, aligned with CLSI (Clinical and Laboratory Standards Institute) M07 guidelines.[2]

Experimental Design & Logic

The Challenge of Fluoroquinolones

Fluoroquinolones, including Fleroxacin and its metabolites, are zwitterionic. Their solubility and activity are pH-dependent.[2] Furthermore, they function by inhibiting DNA gyrase and topoisomerase IV.[2]

• Critical Factor: Fluoroquinolones chelate divalent cations (

  , ).[2]

• Experimental Consequence: The testing medium must be cation-adjusted. Unadjusted media can result in false susceptibility (lower MICs) because the drug is not being sequestered by ions as it would be in vivo.

Comparative Benchmarking

To validate the MIC of the metabolite, it must be run alongside the parent compound (Fleroxacin) and standard Quality Control (QC) strains.

• Test Compound: N-Demethylfleroxacin (Purity >95%)

• Reference Standard: Fleroxacin[1][2][3][4][5][6][7][8]

• QC Strains: E. coli ATCC 25922 (Gram-negative control), S. aureus ATCC 29213 (Gram-positive control), P. aeruginosa ATCC 27853.[2]

Materials & Reagents

Component	Specification	Purpose
N-Demethylfleroxacin	Lyophilized powder, stored at -20°C	Target Analyte
Solvent	DMSO (Dimethyl Sulfoxide) or 0.1 N NaOH	Primary dissolution
Diluent	Sterile Deionized Water	Stock dilution
Growth Medium	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Contains 20-25 mg/L and 10-12.5 mg/L
Optical Standard	0.5 McFarland Standard	Inoculum density standardization
Microplates	96-well, U-bottom, untreated polystyrene	Assay vessel

Detailed Protocol: Broth Microdilution

Phase 1: Stock Solution Preparation

Note: Fluoroquinolones are often hydrophobic.[2] While Fleroxacin is soluble in acidic/basic aqueous solutions, the N-demethyl variant is best handled in DMSO to ensure complete solubilization before aqueous dilution.

• Weighing: Weigh approximately 10 mg of N-Demethylfleroxacin powder into a sterile microcentrifuge tube. Record the exact mass.

• Calculation: Calculate the volume of solvent required to achieve a Stock Concentration of 1280 µg/mL .

  (Note: If potency is not 100%, adjust mass accordingly).

• Dissolution: Add 100% DMSO to the powder. Vortex vigorously until clear.

  • Self-Validation: If precipitate remains, sonicate for 30 seconds.[2] Do not heat above 37°C to prevent degradation.[2]

• Intermediate Dilution: Dilute the stock 1:10 in CAMHB to reach a starting working concentration of 128 µg/mL . (This reduces DMSO concentration to 10%, which will be further diluted in the plate).

Phase 2: Microplate Setup

Design the plate to test a range from 64 µg/mL down to 0.06 µg/mL .

• Dispense Media: Add 100 µL of sterile CAMHB to columns 2 through 12 of the 96-well plate.

• Add Drug: Add 200 µL of the 128 µg/mL Working Solution to Column 1.

• Serial Dilution:

  • Transfer 100 µL from Column 1 to Column 2. Mix by pipetting up and down 6 times.

  • Transfer 100 µL from Column 2 to Column 3. Mix.

  • Repeat until Column 10.[2] Discard the final 100 µL from Column 10.

  • Column 11: Growth Control (Media + Bacteria only).

  • Column 12: Sterility Control (Media only).

Phase 3: Inoculum Preparation[2]

• Direct Colony Suspension: Pick 3-5 isolated colonies from an 18-24h agar plate (non-selective media).

• Suspension: Emulsify in sterile saline to match the turbidity of a 0.5 McFarland Standard (approx.

  CFU/mL).[2]

• Dilution: Dilute this suspension 1:150 in CAMHB.

  • Target Density: approx.[1][2][4][9]

    CFU/mL.[2]

• Inoculation: Add 100 µL of the diluted inoculum to every well in Columns 1 through 11.

  • Final Test Density:

    CFU/mL.[2][10]

  • Final Drug Concentration: Column 1 is now 64 µg/mL , Column 10 is 0.125 µg/mL .[2]

Phase 4: Incubation & Reading[2]

• Seal: Cover plate with an adhesive gas-permeable seal to prevent evaporation.[2]

• Incubate: 35°C ± 2°C in ambient air for 16-20 hours.

• Read: Place the plate on a dark non-reflective surface. View from below with overhead lighting.[2]

  • MIC Definition: The lowest concentration showing complete inhibition of visible growth (no button or turbidity).

Workflow Visualization

The following diagram illustrates the critical decision points and flow for the N-Demethylfleroxacin MIC assay.

Figure 1: Decision logic and workflow for N-Demethylfleroxacin broth microdilution testing.

Results Interpretation & Troubleshooting

Expected Results

• QC Validation: The assay is valid ONLY if the Fleroxacin (parent) control falls within CLSI ranges:

  • E. coli ATCC 25922: 0.06 - 0.25 µg/mL (Typical fluoroquinolone range).[2]

  • P. aeruginosa ATCC 27853: 0.25 - 1.0 µg/mL .[2]

• Metabolite Activity: N-Demethylfleroxacin is typically active .[1][2]

  • If MIC is within 1-2 dilutions of the parent, the metabolite contributes significantly to in vivo efficacy.

  • If MIC is >4-fold higher than parent, the metabolite is considered weakly active.[2]

Troubleshooting "Skipped Wells"

If growth is observed in a high concentration well but not in lower ones (Skipped Well), the data is invalid.

• Cause: Drug precipitation (common with quinolones in high concentrations) or splashing.[2]

• Solution: Check the solubility of the stock. Ensure the DMSO concentration in the first well does not exceed 1% (toxic to bacteria).

The "Haze" Effect

Fluoroquinolones can sometimes leave a faint haze or "trailing" growth.

• Rule: Ignore pinpoint growth or faint haze.[2][11] Read the MIC at the first clear well.

References

• Clinical and Laboratory Standards Institute (CLSI). (2023).[2] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition.[2] [2]

• Weidekamm, E., et al. (1987).[2] "Pharmacokinetics of fleroxacin in healthy volunteers." Journal of Antimicrobial Chemotherapy. Verification of metabolite activity.

• Wolfson, J. S., & Hooper, D. C. (1989).[2] "Fluoroquinolone antimicrobial agents."[1][2][3][4][12][13][14] Clinical Microbiology Reviews. Mechanism of action and cation effects.[2] [2]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2023).[2] "Breakpoint tables for interpretation of MICs and zone diameters."

Sources

• 1. Fleroxacin clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fleroxacin - Wikipedia [en.wikipedia.org]
• 3. In vitro activity of fleroxacin against multiresistant gram-negative bacilli isolated from patients with nosocomial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The comparative activity of fleroxacin, three other quinolones and eight unrelated antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-vitro and in-vivo antibacterial activity of fleroxacin, a new fluorinated quinolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fleroxacin versus norfloxacin in the treatment of urinary tract infections: a multicenter, double-blind, prospective, randomized, comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro studies of fleroxacin (Ro 23-6240), a new trifluorinated quinolone derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A multicenter comparative study of the in vitro activity of fleroxacin and other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Determination of antibacterial activity and minimum inhibitory concentration of larval extract of fly via resazurin-based turbidometric assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. In-vitro susceptibility of staphylococci to fleroxacin in comparison with six other quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of Sample Preparation for N-Demethylfleroxacin Quantification in Biological Matrices

Abstract & Scope

N-Demethylfleroxacin (NDF) is the primary active metabolite of the fluoroquinolone antibiotic Fleroxacin.[1] While the parent drug exhibits high bioavailability and plasma concentrations (~5 µg/mL), NDF is present at significantly lower levels (often <0.1 µg/mL in plasma, ~6-7% of dose in urine).[2]

This guide addresses the critical challenge of extracting a polar, zwitterionic metabolite from complex biological fluids (plasma, serum, urine).[2] We prioritize Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) over traditional Liquid-Liquid Extraction (LLE) due to the analyte's amphoteric nature and the requirement for high sensitivity (LC-MS/MS or HPLC-FLD).

Physicochemical Context: The "Why" Behind the Protocol

To design a valid protocol, one must understand the analyte's behavior in solution.[2] NDF possesses two ionizable groups:

• Carboxylic Acid (Acidic): pKa ~ 5.5 – 6.0[2]

• Piperazinyl Amine (Basic): pKa ~ 8.0 – 9.0[2]

The Zwitterionic Trap: At neutral pH (~7), NDF exists largely as a zwitterion (net neutral charge), reducing its solubility and making it prone to precipitation or non-specific binding.[2]

• Implication for Extraction: We must drive the analyte to a single charged state to ensure consistent retention.[2]

  • Acidic pH (< 4): The amine is protonated (

    ). The molecule is cationic.[2] Ideal for MCX SPE.

  • Basic pH (> 10): The carboxylic acid is deprotonated (

    ). The molecule is anionic.[2]

Fluorescence: Like the parent drug, NDF is naturally fluorescent (Ex: 280-290 nm, Em: 450-500 nm), allowing for sensitive detection without derivatization if LC-MS is unavailable.[2]

Decision Logic: Selecting the Right Workflow

The following diagram illustrates the decision matrix for selecting the appropriate sample preparation technique based on matrix type and required sensitivity.

Figure 1: Decision tree for N-Demethylfleroxacin sample preparation.

Protocol A: Mixed-Mode Cation Exchange (SPE)

Best for: Plasma/Serum, PK studies, Trace Analysis.[2] Mechanism: Retains the positively charged amine of NDF while washing away neutrals and acids.

Materials

• Cartridge: Oasis MCX (or equivalent mixed-mode cation exchange), 30 mg / 1 cc.[2]

• Loading Buffer: 2% Phosphoric Acid (

  ) in water.[2]

• Elution Solvent: 5% Ammonium Hydroxide (

  ) in Methanol.[2]

Step-by-Step Methodology

• Sample Pre-treatment (Crucial):

  • Aliquot 200 µL of plasma.[2]

  • Add 200 µL of 2%

    .

  • Why: This acidifies the sample (pH < 3), breaking protein binding and protonating the piperazinyl amine to ensure it binds to the cation-exchange sorbent.

  • Vortex for 30 seconds. Centrifuge at 10,000 x g for 5 mins to pellet any gross particulates.[2]

• Conditioning:

  • 1.0 mL Methanol.[2]

  • 1.0 mL Water.[2]

• Loading:

  • Load the pre-treated supernatant onto the cartridge at a slow flow rate (~1 mL/min).

  • Mechanism:[2][3][4][5] NDF binds via ionic interaction (amine to sulfonate group) and hydrophobic interaction (fluorinated ring to polymer backbone).[2]

• Wash 1 (Aqueous):

  • 1.0 mL 2% Formic Acid in Water.[2]

  • Purpose: Removes proteins and salts.[2]

• Wash 2 (Organic):

  • 1.0 mL 100% Methanol.[2]

  • Purpose:Critical Step. Because NDF is ionically bound, you can use 100% organic solvent to wash away hydrophobic interferences (lipids, neutral drugs) without eluting the analyte.[2]

• Elution:

  • Elute with 2 x 250 µL of 5%

    in Methanol .

  • Mechanism:[2][3][4][5] The base neutralizes the protonated amine and the sorbent, breaking the ionic bond.[2] The organic solvent releases the hydrophobic bond.

• Reconstitution:

  • Evaporate eluate to dryness under Nitrogen at 40°C.[2]

  • Reconstitute in 100 µL Mobile Phase (e.g., 10% ACN in 0.1% Formic Acid).

Protocol B: Protein Precipitation (PPT)

Best for: Urine, High-concentration screening.[2] Mechanism: Solubility change to crash out proteins.[2]

• Aliquot: 100 µL Plasma/Urine.

• Precipitate: Add 300 µL ice-cold Acetonitrile containing 1% Formic Acid .

  • Note: The acid is required to prevent the fluoroquinolone from chelating with proteins or precipitating with the pellet.

• Vortex/Spin: Vortex 1 min; Centrifuge 14,000 x g for 10 min at 4°C.

• Transfer: Move supernatant to a clean vial.

• Dilution: Dilute 1:1 with water before injection to match initial mobile phase strength (prevents peak broadening).[2]

Analytical Validation Parameters

The following data represents typical performance metrics for NDF using the SPE protocol (Protocol A) on a C18 column.

Parameter	Specification	Notes
Recovery	> 85%	High recovery due to ionic locking mechanism.
Matrix Effect	< 10% suppression	Clean extract minimizes ion suppression in MS.[2]
Linearity	5 – 2000 ng/mL	Covers the expected metabolite range.[2]
LOD	~ 1 ng/mL	Using LC-MS/MS (MRM mode).
Stability	24h at 4°C	Keep autosampler cooled; protect from light (photo-labile).

Troubleshooting & "Gotchas"

• Metal Chelation: Fluoroquinolones chelate with

  , , and .[2]

  • Solution: If recovery is low or peak tailing occurs, add 0.5 mM EDTA to the mobile phase or the sample resuspension solvent.[2] Use PEEK tubing if possible.[2]

• Adsorption to Glass: NDF can stick to glass surfaces at neutral pH.[2]

  • Solution: Use polypropylene tubes and vials.[2] Ensure samples are kept acidic during storage.

• Carryover: The hydrophobic nature of the parent drug (Fleroxacin) can cause carryover.

  • Solution: Use a needle wash of 50:50 MeOH:Isopropanol with 0.1% Formic Acid.[2]

References

• Stuck, A. E., et al. (1992).[2] Pharmacokinetics and metabolism of fleroxacin in healthy subjects.[2][1][6][7] Antimicrobial Agents and Chemotherapy.[2][6]

• Sorgel, F., et al. (1988).[2] High-performance liquid chromatographic determination of fleroxacin and its metabolites in biological fluids.[1][7][8] Journal of Chromatography B. [2]

• Nilsen, O. G. (1990).[2] Fleroxacin clinical pharmacokinetics.[2][1][3][6][7][9] Clinical Pharmacokinetics.[2][3][6]

• Phonkeng, N., et al. (2012).[2] Solid-phase Extraction and High Performance Liquid Chromatographic Analysis of Fluoroquinolone Antibiotic Residues.

Sources

• 1. Fleroxacin clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Fleroxacin? [synapse.patsnap.com]
• 4. jbclinpharm.org [jbclinpharm.org]
• 5. Determination of N-acetyl-L-cysteine in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fleroxacin pharmacokinetics in patients with liver cirrhosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liquid-chromatographic determination of fleroxacin in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: N-Demethylfleroxacin as a Biomarker for Fleroxacin Metabolism

Introduction: The Clinical Pharmacokinetics of Fleroxacin

Fleroxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication, ultimately leading to bacterial cell death.[2] Understanding the pharmacokinetic profile of fleroxacin is crucial for optimizing dosing regimens and ensuring therapeutic efficacy. Following oral administration, fleroxacin is well-absorbed and demonstrates favorable tissue distribution.[1][3] A key aspect of its disposition in the body is its metabolism, primarily occurring in the liver.

Hepatic clearance is a predominant elimination pathway for many drugs, largely mediated by Phase I drug-metabolizing enzymes such as the cytochrome P450 (CYP450) superfamily.[4][5][6] These enzymes catalyze reactions that transform parent drugs into more water-soluble metabolites, facilitating their excretion.[6] For fleroxacin, metabolism results in the formation of two major metabolites: N-demethylfleroxacin and fleroxacin N-oxide.[7][8][9]

N-Demethylfleroxacin: A Key Biomarker of Fleroxacin Metabolism

A biomarker is a measurable indicator of a biological state or condition. In pharmacology, a drug metabolite can serve as a biomarker to provide insights into the parent drug's metabolic pathway, rate of metabolism, and potential drug-drug interactions. N-demethylfleroxacin, an antimicrobially active metabolite, serves as a critical biomarker for assessing the metabolic profile of fleroxacin.[9]

Monitoring the levels of N-demethylfleroxacin in biological matrices such as plasma and urine allows researchers and clinicians to:

• Elucidate Metabolic Pathways: The presence and concentration of N-demethylfleroxacin confirm the N-demethylation pathway as a significant route of fleroxacin metabolism.

• Assess Metabolic Activity: Variations in the ratio of N-demethylfleroxacin to the parent drug among individuals can indicate differences in metabolic enzyme activity, potentially influenced by genetic polymorphisms in CYP450 enzymes.[10]

• Investigate Drug-Drug Interactions: Co-administered drugs that induce or inhibit the specific CYP450 isozymes responsible for fleroxacin's N-demethylation will alter the concentration of this biomarker.[6][11]

• Inform Dosage Adjustments: In patients with impaired hepatic function, monitoring N-demethylfleroxacin levels can help in tailoring fleroxacin dosage to avoid potential toxicity or ensure therapeutic concentrations are maintained.[3]

The following diagram illustrates the metabolic conversion of fleroxacin to its primary metabolites.

Caption: Metabolic pathway of Fleroxacin.

Quantitative Analysis of N-Demethylfleroxacin: A Validated Bioanalytical Approach

Accurate and precise quantification of N-demethylfleroxacin in biological matrices is paramount for its utility as a biomarker. High-Performance Liquid Chromatography (HPLC) coupled with fluorescence detection is a robust and sensitive method for this purpose.[12] The following protocol outlines a validated method for the simultaneous determination of fleroxacin and N-demethylfleroxacin in human plasma and urine. This protocol is guided by the principles outlined in the FDA's Bioanalytical Method Validation guidance.[13][14][15][16]

Experimental Workflow

The general workflow for the analysis of N-demethylfleroxacin in biological samples is depicted below.

Caption: Bioanalytical workflow for N-Demethylfleroxacin.

Protocol: Quantification of Fleroxacin and N-Demethylfleroxacin in Human Plasma

1. Materials and Reagents:

• Fleroxacin and N-demethylfleroxacin reference standards

• Internal Standard (e.g., another fluoroquinolone not present in the sample)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate

• Deionized water

• Human plasma (drug-free)

2. Instrumentation and Chromatographic Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and fluorescence detector.

• Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of ammonium acetate buffer and an organic modifier like acetonitrile/methanol. A gradient elution may be necessary for optimal separation.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 20 µL.

• Fluorescence Detection: Excitation and emission wavelengths should be optimized for fleroxacin and N-demethylfleroxacin (consult literature for specific wavelengths).

3. Standard Solution and Calibration Curve Preparation:

• Prepare stock solutions of fleroxacin, N-demethylfleroxacin, and the internal standard in a suitable solvent (e.g., methanol).

• Prepare working standard solutions by diluting the stock solutions.

• Spike drug-free human plasma with known concentrations of fleroxacin and N-demethylfleroxacin to create a calibration curve ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

4. Sample Preparation:

• To 200 µL of plasma sample (calibration standard, quality control, or unknown), add the internal standard.

• Add 600 µL of acetonitrile to precipitate plasma proteins.[12]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase.[12]

• Inject the reconstituted sample into the HPLC system.

5. Method Validation:

The bioanalytical method must be validated to ensure its reliability.[15][17] Key validation parameters, with typical acceptance criteria based on FDA guidance, are summarized in the table below.[13][16][18]

Validation Parameter	Description	Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks at the retention times of the analyte and internal standard in blank matrix from at least six different sources.
Accuracy & Precision	The closeness of determined values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).	Accuracy: within ±15% of the nominal concentration (±20% at LLOQ). Precision: Relative Standard Deviation (RSD) ≤15% (≤20% at LLOQ).
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.	A linear regression with a correlation coefficient (r²) of ≥0.99 is typically required.
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio of at least 5; accuracy within ±20% and precision ≤20% RSD.
Stability	The chemical stability of the analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should be within ±15% of the nominal concentration under various storage and handling conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).

6. Data Analysis:

• Integrate the peak areas of fleroxacin, N-demethylfleroxacin, and the internal standard.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration.

• Determine the concentration of the analytes in unknown samples by interpolating their peak area ratios from the calibration curve.

Pharmacokinetic Data Summary

Studies in healthy volunteers have provided valuable data on the disposition of fleroxacin and its metabolites.

Parameter	Fleroxacin	N-Demethylfleroxacin	Fleroxacin N-Oxide
Maximum Plasma Concentration (Cmax)	5.2 ± 1.1 mg/L[8]	0.0683 ± 0.0151 mg/L[8]	0.0634 ± 0.0090 mg/L[8]
Time to Cmax (Tmax)	1.2 ± 0.7 h[8]	2.2 ± 0.8 h[8]	6.2 ± 2.4 h[8]
Urinary Excretion (% of dose)	~50-60%[7][8]	~7%[7][8]	~6%[7][8]

Note: Values are approximate and can vary between studies.

While serum levels of the metabolites are generally low, their quantification, particularly in urine where they are more concentrated, provides a clear picture of the metabolic fate of fleroxacin.[7]

Conclusion

N-demethylfleroxacin is a valuable biomarker for the in-vivo assessment of fleroxacin metabolism. Its accurate and reliable quantification in biological fluids, achieved through validated bioanalytical methods like HPLC with fluorescence detection, provides crucial insights for drug development and clinical pharmacology. The protocols and principles outlined in this application note offer a robust framework for researchers and scientists to effectively utilize N-demethylfleroxacin as a biomarker in their studies.

References

• (2021). Bio-Analytical Method Development for Estimation of Levofloxacin: Application in Estimation of Drug in Nano-formulations and Pharmacokinetic Studies.
• Cytochrome P450 and Flavin-containing Monooxygenase Families: Age-Dependent Differences in Expression and Functional Activity. (n.d.).
• The metabolism and pharmacokinetics of fleroxacin in healthy subjects. (n.d.).
• Metabolism of Fleroxacin in Man. (n.d.).
• Analytical Methods for the Detection and Quantification of ADCs in Biological M
• Cytochrome P450 and flavin-containing monooxygenase families: age-dependent differences in expression and functional activity. (n.d.).
• Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection. (n.d.).
• Fleroxacin. (n.d.). Wikipedia.
• Analytical methods for the determination of certain antibiotics used in critically ill p
• Essential FDA Guidelines for Bioanalytical Method Valid
• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. (n.d.). MDPI.
• Fleroxacin clinical pharmacokinetics. (n.d.).
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (n.d.). KCAS Bio.
• Analytical Methods for Nanomaterial Determination in Biological M
• Inflammatory signaling on cytochrome P450-mediated drug metabolism in hep
• Bioanalytical Method Validation: History, Process, and Regul
• What is the mechanism of Fleroxacin? (2024).
• ANALYTICAL METHODS 6.1 BIOLOGICAL SAMPLES Methods for the determination of chlorpyrifos and its metabolites are shown in Tab. (n.d.). Agency for Toxic Substances and Disease Registry.
• Hepatic Drug Metabolism and Cytochrome P450. (2023). OpenAnesthesia.
• Bioanalytical Method Validation. (n.d.). U.S.
• Quinolone pharmacokinetics and metabolism. (n.d.).
• Bioanalytical Method Validation for Biomarkers Guidance. (n.d.). U.S. Department of Health and Human Services.

Sources

• 1. Fleroxacin - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Fleroxacin? [synapse.patsnap.com]
• 3. Quinolone pharmacokinetics and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytochrome P450 and Flavin-containing Monooxygenase Families: Age-Dependent Differences in Expression and Functional Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytochrome P450 and flavin-containing monooxygenase families: age-dependent differences in expression and functional activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. openanesthesia.org [openanesthesia.org]
• 7. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism of fleroxacin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fleroxacin clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Inflammatory signaling on cytochrome P450-mediated drug metabolism in hepatocytes [frontiersin.org]
• 12. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. resolvemass.ca [resolvemass.ca]
• 14. m.youtube.com [m.youtube.com]
• 15. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 16. hhs.gov [hhs.gov]
• 17. researchgate.net [researchgate.net]
• 18. labs.iqvia.com [labs.iqvia.com]

Technical Notes & Optimization

Overcoming matrix effects in N-Demethylfleroxacin analysis

Topic: Overcoming Matrix Effects in LC-MS/MS Bioanalysis Ticket ID: N-DEM-FLX-001 Assigned Specialist: Senior Application Scientist, Bioanalytical Division

Mission Statement

You are encountering signal instability, ion suppression, or poor reproducibility in the quantification of N-Demethylfleroxacin , the primary metabolite of the fluoroquinolone antibiotic Fleroxacin.

This metabolite presents a "perfect storm" for bioanalytical challenges:

• Zwitterionic Nature: It possesses both acidic (carboxylic) and basic (amine) functionalities, making retention highly pH-dependent.

• Increased Polarity: Being demethylated, it is more polar than the parent drug, often eluting earlier in Reversed-Phase (RP) chromatography—directly into the "suppression zone" of polar matrix components.

• Chelation Potential: Like all quinolones, it binds to metal ions in your LC system, causing peak tailing that exacerbates integration errors.

This guide provides a causal analysis and self-validating protocols to eliminate these variables.

Phase 1: Diagnostic Triage

Question: How do I definitively prove that my signal loss is due to matrix effects and not just poor extraction recovery?

Technical Insight: Recovery and Matrix Effect (ME) are distinct. Low recovery means you lost the analyte during extraction. Matrix effect means the analyte is present, but the mass spectrometer cannot "see" it due to charge competition in the source (Electrospray Ionization - ESI).

The Gold Standard: Post-Column Infusion Protocol

Do not rely on comparing peak areas of spiked extracts alone. You must visualize the suppression zone.

Protocol Steps:

• Setup: Tee a syringe pump into the LC flow path after the column but before the MS source.

• Infusate: Load the syringe with neat N-Demethylfleroxacin standard (100 ng/mL in mobile phase). Infuse at 10 µL/min.

• Injection: Inject a blank extracted matrix (e.g., plasma processed via your current method) into the LC column.[1]

• Observation: Monitor the baseline. A flat baseline indicates no effect. A sharp dip (trough) indicates ion suppression; a hump indicates enhancement.

• Overlay: Overlay your analyte's retention time (RT) on this trace. If your peak elutes during a "dip," you have a Matrix Effect.

Figure 1: Post-Column Infusion Setup. This workflow visualizes ionization efficiency across the entire chromatographic run.

Phase 2: Sample Preparation (The Root Cause)

Question: I am using Protein Precipitation (PPT) with Acetonitrile, but the matrix effect persists. Why?

Technical Insight: Standard PPT removes proteins but leaves phospholipids (glycerophosphocholines) behind. Phospholipids are the primary cause of ion suppression in bioanalysis.[2] They elute late in the gradient and can "wrap around" to suppress peaks in subsequent injections.

Because N-Demethylfleroxacin is polar, it requires a cleanup method that removes lipids while retaining the polar analyte.

Recommended Protocol: Phospholipid Removal (HybridSPE)

Replace standard PPT with Phospholipid Removal Plates. This uses a Lewis Acid-Base interaction (Zirconia-coated silica) to selectively retain phospholipids while allowing the fluoroquinolone to pass through.

Step-by-Step Workflow:

Step	Action	Mechanism
1. Load	Add 100 µL Plasma to the plate well.	Sample introduction.
2. Precipitate	Add 300 µL 1% Formic Acid in Acetonitrile .	Precipitates proteins; Acid disrupts drug-protein binding.
3. Agitate	Vortex for 2 minutes.	Ensures complete protein crash.
4. Filter	Apply vacuum.[3] Collect filtrate.	Critical: Zirconia sorbent retains phospholipids; proteins are filtered out.
5. Analyze	Inject filtrate directly or evaporate/reconstitute.	Analyte is now free of lipid interference.[3]

Why this works for N-Demethylfleroxacin: Fluoroquinolones are stable in acid. The zirconia specifically targets the phosphate group of the lipids, which the drug lacks, providing high selectivity without the complexity of Solid Phase Extraction (SPE).

Phase 3: Chromatographic Optimization

Question: My peaks are tailing, and retention time drifts. How do I stabilize the chromatography?

Technical Insight: N-Demethylfleroxacin is a zwitterion.

• pH < 6: Protonated (Cationic).

• pH ~7: Zwitterionic (Net neutral, low solubility, erratic retention).

• pH > 8: Deprotonated (Anionic).

The "Metal Trap" Issue: The ketone and carboxyl groups on the quinolone ring can chelate with iron or stainless steel in your LC column frits, causing severe tailing.

Optimization Checklist

• Mobile Phase pH:

  • Do: Use 0.1% Formic Acid (pH ~2.7). This forces the molecule into its cationic state, ensuring consistent interaction with the C18 stationary phase.

  • Don't: Run at neutral pH (ammonium acetate alone) where the zwitterion creates peak broadening.

• Chelation Mitigation:

  • Hardware: Use PEEK-lined tubing or a "Bio-inert" LC system if available.

  • Additive: If using standard stainless steel, add 5 µM Medronic Acid or EDTA to Mobile Phase A. This "sacrificial" chelator binds free metal ions before your drug does.

• Column Choice:

  • Use a C18 column with polar-embedded groups or a Phenyl-Hexyl column. These provide better retention for the polar N-demethyl metabolite compared to a standard C18, moving it away from the early-eluting salt front.

Figure 2: Troubleshooting Logic for Fluoroquinolone Chromatography.

Phase 4: Internal Standard Strategy

Question: Can I use Ciprofloxacin or another analog as an Internal Standard (IS)?

Technical Insight: While structural analogs (like Ciprofloxacin) are chemically similar, they do not co-elute perfectly with N-Demethylfleroxacin. If the matrix effect is a narrow "trough" in the chromatogram (see Phase 1), the analog might elute outside the suppression zone while your analyte elutes inside it. This leads to failed quantification.

The Solution: You must use a Stable Isotope Labeled (SIL) IS (e.g., N-Demethylfleroxacin-d3 or Fleroxacin-d3).

• Why: The SIL-IS has the exact same retention time and physicochemical properties as the analyte.

• Result: Any ion suppression affecting the analyte affects the IS equally. The ratio remains constant, mathematically cancelling out the matrix effect.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry, 75(13), 3019-3030. Link

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. Link

• Sigma-Aldrich. (n.d.).[3] Phospholipid Removal for LC-MS/MS. Link

• Restek Corporation. (n.d.). Analysis of Fluoroquinolones: Overcoming Chelation and Tailing. Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. How Sample Prep for Phospholipid Removal Works | Lab Manager [labmanager.com]

Technical Support Center: N-Demethylfleroxacin Stability in Stored Biological Samples

Welcome to the technical support center for N-demethylfleroxacin stability. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the integrity of N-demethylfleroxacin in stored biological samples. Ensuring the stability of this key metabolite is critical for accurate pharmacokinetic and toxicokinetic studies. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

I. Understanding N-Demethylfleroxacin Stability: The Core Principles

N-demethylfleroxacin is a primary metabolite of the fluoroquinolone antibiotic, fleroxacin.[1][2][3] Like many pharmaceutical compounds and their metabolites, N-demethylfleroxacin can be susceptible to degradation in biological matrices. This degradation can be influenced by a variety of factors including storage temperature, pH, light exposure, and the presence of enzymatic or oxidative agents within the sample.[4][5] Understanding these potential degradation pathways is the first step in ensuring the reliability of your analytical data.

Potential Degradation Pathways

While specific degradation pathways for N-demethylfleroxacin are not extensively detailed in the provided search results, general knowledge of fluoroquinolone and N-demethylated metabolite stability suggests potential vulnerabilities:

• Oxidation: The piperazine ring and other parts of the fluoroquinolone structure can be susceptible to oxidation. Heme-mediated oxidation has been observed in other N-desmethyl metabolites, especially in hemolyzed plasma samples.[6]

• Photodegradation: Fluoroquinolones as a class are known to be light-sensitive.[5] Exposure to daylight can lead to the degradation of these compounds.

• Hydrolysis: The amide linkage in the N-demethylated metabolite could be susceptible to hydrolysis under certain pH and temperature conditions.

• Enzymatic Degradation: Residual enzymatic activity in improperly stored biological samples could potentially alter the structure of N-demethylfleroxacin.

II. Troubleshooting Guide: Diagnosing and Resolving Stability Issues

Encountering unexpected or inconsistent results for N-demethylfleroxacin concentrations can be a significant roadblock in your research. This troubleshooting guide provides a logical workflow to help you identify and resolve potential stability issues.

Is Your N-Demethylfleroxacin Degrading? A Diagnostic Workflow

Caption: Troubleshooting workflow for N-demethylfleroxacin stability.

Common Problems and Solutions

Problem	Potential Cause	Recommended Solution
Low recovery of N-demethylfleroxacin in stored plasma/serum samples.	Degradation due to improper storage temperature.	Ensure samples are consistently stored at -70°C or -80°C for long-term stability.[7][8] While some analytes are stable at -20°C for shorter periods, lower temperatures are generally recommended to minimize degradation.[7]
Multiple freeze-thaw cycles.	Aliquot samples into smaller volumes after collection to avoid repeated freeze-thaw cycles.[4] Stability after three freeze-thaw cycles should be evaluated during method validation.[8]
Heme-mediated oxidation in hemolyzed samples.	Visually inspect plasma/serum for hemolysis. If hemolysis is unavoidable, consider storing samples at -50°C or below, or adding an antioxidant like ascorbic acid.[6]
Variable N-demethylfleroxacin concentrations in urine samples.	Bacterial growth or enzymatic activity.	For short-term storage, refrigerate urine samples at 4°C.[9] For longer-term storage, freezing at -20°C or -80°C is effective.[9][10] The use of preservatives like EDTA can also help stabilize analytes in urine stored at room temperature or 4°C.[9][10][11]
Photodegradation.	Protect samples from light at all stages of collection, handling, and storage by using amber tubes or wrapping tubes in foil.[5]
Inconsistent results across different batches of samples.	Matrix effects.	The composition of the biological matrix can influence analyte stability.[7] Ensure that the matrix used for preparing calibration standards and quality controls is the same as the study samples, including anticoagulants and other additives.[12][13]

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of plasma and urine samples containing N-demethylfleroxacin?

For long-term stability of metabolites in plasma, storage at -80°C is recommended.[14] Studies on other fluoroquinolones have shown excellent stability for up to 6 months at -80°C.[8] For urine, storage at -20°C or -80°C for up to 28 days has been shown to preserve DNA, suggesting good stability for small molecules as well.[9][10][11]

Q2: How many freeze-thaw cycles can my samples undergo before N-demethylfleroxacin degrades?

The number of acceptable freeze-thaw cycles should be determined during your bioanalytical method validation.[12][13] For many small molecules, stability is maintained for at least three freeze-thaw cycles.[8] To minimize the risk of degradation, it is best practice to aliquot samples into single-use volumes.[4]

Q3: My plasma samples show signs of hemolysis. Will this affect N-demethylfleroxacin stability?

Hemolysis can negatively impact the stability of certain analytes.[6] Heme released from red blood cells can mediate the oxidation of susceptible compounds, including N-demethylated metabolites.[6] If you must analyze hemolyzed samples, it is crucial to have validated the stability of N-demethylfleroxacin in a hemolyzed matrix. Storing these samples at ultra-low temperatures (-50°C or below) may help mitigate degradation.[6]

Q4: Are there any preservatives I should add to urine samples to ensure N-demethylfleroxacin stability?

The addition of preservatives to urine can be beneficial, especially if samples cannot be frozen immediately. EDTA has been shown to stabilize DNA in urine stored at room temperature and 4°C.[9][10][11] While this is for a different class of analyte, it suggests that chelating agents can help prevent degradation by inhibiting enzymatic activity. The necessity and choice of a preservative for N-demethylfleroxacin should be validated.

Q5: How can I be sure that my analytical method is accurately measuring N-demethylfleroxacin and not a degradation product?

A validated, specific analytical method is essential. High-performance liquid chromatography (HPLC) coupled with fluorescence or mass spectrometry (LC-MS/MS) are powerful techniques for the quantification of drugs and their metabolites in biological matrices.[15][16] During method validation, you should assess specificity and selectivity to ensure that the chromatographic peak for N-demethylfleroxacin is well-resolved from any potential degradation products or endogenous interferences.[12][13]

IV. Experimental Protocols

Protocol 1: Long-Term Stability Assessment of N-Demethylfleroxacin in Human Plasma

This protocol outlines a standard procedure for evaluating the long-term stability of N-demethylfleroxacin in human plasma, in accordance with regulatory guidelines.[17][18]

Objective: To determine the stability of N-demethylfleroxacin in human plasma stored at -80°C for a specified duration (e.g., 1, 3, 6, and 12 months).

Materials:

• Blank human plasma (with the same anticoagulant as study samples)

• N-demethylfleroxacin reference standard

• Internal standard (IS)

• Validated bioanalytical method for N-demethylfleroxacin

Procedure:

• Preparation of QC Samples:

  • Prepare two sets of quality control (QC) samples by spiking blank human plasma with N-demethylfleroxacin at low and high concentrations.

  • One set will be analyzed immediately (time zero), and the other will be stored.

• Storage:

  • Aliquot the storage QC samples into appropriately labeled cryovials.

  • Store the aliquots at -80°C.

• Analysis:

  • At each time point (e.g., 1, 3, 6, and 12 months), retrieve a set of low and high concentration QC samples from the -80°C freezer.

  • Allow the samples to thaw completely at room temperature.

  • Analyze the thawed QC samples along with a freshly prepared calibration curve and a set of time zero QC samples.

• Data Evaluation:

  • Calculate the mean concentration of the stored QC samples at each time point.

  • Compare the mean concentration of the stored QCs to the nominal concentration.

  • The analyte is considered stable if the mean concentration is within ±15% of the nominal concentration.[18]

Protocol 2: Freeze-Thaw Stability Assessment

Objective: To evaluate the stability of N-demethylfleroxacin in a biological matrix after multiple freeze-thaw cycles.

Procedure:

• Preparation of QC Samples:

  • Prepare QC samples at low and high concentrations in the relevant biological matrix.

• Freeze-Thaw Cycles:

  • Freeze the QC samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this freeze-thaw cycle for the desired number of repetitions (typically at least three).

• Analysis:

  • After the final thaw, analyze the QC samples using your validated bioanalytical method.

• Data Evaluation:

  • Compare the mean concentration of the freeze-thaw samples to the nominal concentration.

  • The stability is acceptable if the mean concentration is within ±15% of the nominal concentration.[17]

V. Data Presentation

Table 1: Summary of Recommended Storage Conditions for N-Demethylfleroxacin in Biological Samples

Biological Matrix	Short-Term Storage (≤ 24 hours)	Long-Term Storage	Key Considerations
Plasma/Serum	2-8°C	-70°C to -80°C	Avoid hemolysis.[6] Minimize freeze-thaw cycles by aliquoting.[4]
Urine	2-8°C	-20°C to -80°C	Protect from light.[5] Consider preservatives like EDTA if immediate freezing is not possible.[9][10][11]

VI. Conclusion

The stability of N-demethylfleroxacin in biological samples is a critical factor for obtaining reliable and reproducible data in pharmacokinetic and other related studies. By understanding the potential degradation pathways and implementing robust sample handling and storage protocols, researchers can ensure the integrity of their samples and the validity of their results. This guide provides a framework for troubleshooting common stability issues and establishing best practices in your laboratory. Always remember that thorough validation of your bioanalytical method, including comprehensive stability assessments, is the cornerstone of high-quality bioanalysis.[12][13][19]

References

• The Impact of Hemolysis on Stability of N-desethyloxybutynin in Human Plasma - PubMed. Available from: [Link]

• Impact of Long-Term Plasma Storage on Cell-Free DNA Epigenetic Biomarker Studies. Available from: [Link]

• Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites. Pharmacokinetics in elderly patients - PubMed. Available from: [Link]

• Pre-Analytical Factors that Affect Metabolite Stability in Human Urine, Plasma, and Serum: A Review - NIH. Available from: [Link]

• Stability of diltiazem and its metabolites in plasma during storage - PubMed. Available from: [Link]

• The degradation of levofloxacin in infusions exposed to daylight with an identification of a degradation product with HPLC-MS - NIH. Available from: [Link]

• Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites. Pharmacokinetics in renal failure and influence of haemodialysis - PubMed. Available from: [Link]

• A protocol for urine collection and storage prior to DNA methylation analysis. Available from: [Link]

• Nanostructured Lipid Carriers Containing Norfloxacin and 2-Aminothiophene Derivative Reduces Fluoroquinolone Resistance in Multidrug-Resistant Staphylococcus aureus Strains by Efflux Pump Inhibition - MDPI. Available from: [Link]

• bioanalytical method validation and study sample analysis m10 - ICH. Available from: [Link]

• Long-Term Stability of Human Plasma Metabolites During Storage at -80 °C - PubMed. Available from: [Link]

• Preanalytical Stability of 13 Antibiotics in Biological Samples: A Crucial Factor for Therapeutic Drug Monitoring - MDPI. Available from: [Link]

• Analytical Methods for Quantification of Drug Metabolites in Biological Samples - Open Research Library. Available from: [Link]

• Schematic pathway for degradation of N,N-dimethylformamide, showing the... - ResearchGate. Available from: [Link]

• The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed. Available from: [Link]

• Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed. Available from: [Link]

• Long-Term Storage of Fresh Frozen Plasma at –40 °C. A Multicenter Study on the Stability of Labile Coagulation Factors over a Period of 3 Years - ResearchGate. Available from: [Link]

• Molecular Mechanism of N,N-Dimethylformamide Degradation in Methylobacterium sp. Strain DM1 - PMC - NIH. Available from: [Link]

• Assessment of the stability of antimicrobials and resistance genes during short- and long-term storage condition: accounting for uncertainties in bioanalytical workflows - NIH. Available from: [Link]

• Guideline Bioanalytical method validation - EMA - European Union. Available from: [Link]

• A protocol for urine collection and storage prior to DNA methylation analysis - ResearchGate. Available from: [Link]

• Analytical methods for the determination of certain antibiotics used in critically ill patients - SyncSci Publishing. Available from: [Link]

• (PDF) Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degradation and in silico studies - ResearchGate. Available from: [Link]

• Degradation and Metabolic Pathways of Sulfamethazine and Enrofloxacin in Chlorella Vulgaris and Scenedesmus Obliquus Treatment Systems - PubMed. Available from: [Link]

• Analytical Methods for Nanomaterial Determination in Biological Matrices - MDPI. Available from: [Link]

• DRAFT WORKING DOCUMENT FOR COMMENTS BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS - World Health Organization (WHO). Available from: [Link]

• Urine Preservative and Transport List. Available from: [Link]

• The fluoroquinolones: how long will their utility last? - PubMed. Available from: [Link]

• Stability Assessments in Bioanalytical Method Validation - Celegence. Available from: [Link]

• A protocol for urine collection and storage prior to DNA methylation analysis - PubMed. Available from: [Link]

• Proposed degradation pathways of sulfoxaflor in broccoli - ResearchGate. Available from: [Link]

• (PDF) Development of an Analytical Method for Quantifying Nitrosamine Impurities in Metformin Using Liquid Chromatography-Mass Spectrometry - ResearchGate. Available from: [Link]

• Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Available from: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. Available from: [Link]

Sources

• 1. Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites. Pharmacokinetics in elderly patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites. Pharmacokinetics in renal failure and influence of haemodialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pre-Analytical Factors that Affect Metabolite Stability in Human Urine, Plasma, and Serum: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The degradation of levofloxacin in infusions exposed to daylight with an identification of a degradation product with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The impact of hemolysis on stability of N-desethyloxybutynin in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. A protocol for urine collection and storage prior to DNA methylation analysis. - Biospecimen Research Database [brd.nci.nih.gov]
• 11. A protocol for urine collection and storage prior to DNA methylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. database.ich.org [database.ich.org]
• 13. fda.gov [fda.gov]
• 14. Long-Term Stability of Human Plasma Metabolites during Storage at -80 °C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com [prod-com-bibliolabs-nuvique-app-content.s3.amazonaws.com]
• 16. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ema.europa.eu [ema.europa.eu]
• 18. Stability Assessments in Bioanalytical Method Validation [celegence.com]
• 19. cdn.who.int [cdn.who.int]

Technical Support Center: N-Demethylfleroxacin LC-MS/MS Assays

Welcome to the technical support center for the bioanalysis of N-Demethylfleroxacin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding interference in LC-MS/MS assays. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring you can develop robust and reliable methods.

Troubleshooting Guide: Resolving Common Interference Issues

This section addresses specific problems you may encounter during method development and sample analysis for N-Demethylfleroxacin.

Q1: My N-Demethylfleroxacin signal is inconsistent and shows poor reproducibility, especially at the Lower Limit of Quantification (LLOQ). What is the likely cause and how do I fix it?

A1: The most probable cause is the matrix effect, specifically ion suppression from endogenous components in your biological sample, such as phospholipids. [1][2][3]

Causality Explained: In electrospray ionization (ESI), which is commonly used in LC-MS/MS, the analyte must efficiently ionize in the gas phase to be detected. Co-eluting compounds from the sample matrix can disrupt this process. Phospholipids, which are abundant in plasma and serum, are notorious for causing ion suppression.[4][5] They have a tendency to accumulate on the LC column and elute as broad peaks, often in the same region as many drug metabolites, reducing the ionization efficiency of your target analyte, N-Demethylfleroxacin.[6] This effect is most pronounced at low concentrations (like the LLOQ) where the analyte signal is already weak.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ion suppression.

Recommended Actions:

• Diagnose the Matrix Effect: First, confirm that a matrix effect is the root cause using a Post-Column Infusion (PCI) experiment. This involves infusing a constant flow of N-Demethylfleroxacin solution into the MS source while injecting a blank, extracted matrix sample onto the LC column. A dip in the baseline signal at the retention time of your analyte confirms co-eluting species are causing ion suppression.[7][8]

• Improve Sample Preparation: A simple protein precipitation (PPT) is often insufficient as it does not remove phospholipids effectively.[5] Consider these more selective techniques:

  • Phospholipid Removal (PLR) Plates: These are 96-well plates that combine protein precipitation with a sorbent that specifically captures phospholipids.[6] Techniques like HybridSPE utilize zirconia-coated particles that have a high affinity for the phosphate groups on phospholipids.[4][6]

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples.[9][10][11] For a polar metabolite like N-Demethylfleroxacin, a mixed-mode or hydrophilic-lipophilic balance (HLB) sorbent can provide excellent cleanup of both non-polar lipids and other interferences.[10]

Data Summary: Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Phospholipid Removal Efficacy
Protein Precipitation (PPT)	Fast, simple, inexpensive	Low selectivity, significant matrix effects remain[5]	Poor
Liquid-Liquid Extraction (LLE)	Good for non-polar analytes	Can be labor-intensive, uses large solvent volumes	Moderate to Good
Solid-Phase Extraction (SPE)	High selectivity, very clean extracts, automatable[10]	Requires method development, higher cost per sample	Excellent
Phospholipid Removal (PLR)	Fast, combines PPT and PL removal in one step[6]	Primarily targets phospholipids, other matrix components may remain	Excellent

Q2: I'm observing an unexpected peak with the same MRM transition as N-Demethylfleroxacin. What could this be and how do I resolve it?

A2: This is likely due to isobaric interference, where another compound shares the same precursor and product ion masses as your analyte. [12][13][14] For N-Demethylfleroxacin, potential sources include the parent drug (Fleroxacin), other metabolites (like Fleroxacin N-oxide), or co-administered drugs.[15][16]

Causality Explained: Tandem mass spectrometry relies on the specificity of the precursor ion → product ion transition (MRM). However, this specificity is not absolute.

• Isomeric/Isobaric Metabolites: Different metabolites can have the same elemental composition (isobars) and thus the same exact mass.[14] It's also possible for an isomer to produce a similar fragmentation pattern.

• In-Source Fragmentation: The parent drug, Fleroxacin, might undergo fragmentation within the ion source of the mass spectrometer, generating an ion that is identical to the protonated N-Demethylfleroxacin.

• Isotopologues: An M+1 or M+2 isotopologue of an unrelated compound could coincidentally have the same nominal mass as your analyte's precursor ion, and its fragmentation could produce a product ion of the same nominal mass.[13][15]

Recommended Actions:

• Optimize Chromatography: The most effective way to resolve isobaric interference is through chromatographic separation.[1][2][17]

  • Increase Run Time/Modify Gradient: Extend your gradient to improve the resolution between the analyte and the interfering peak.

  • Change Column Chemistry: If a standard C18 column is not providing sufficient separation, consider a different stationary phase. A phenyl-hexyl or biphenyl column can offer different selectivity for aromatic compounds like fluoroquinolones.[10][15] For a polar metabolite, Hydrophilic Interaction Liquid Chromatography (HILIC) is also a powerful option that provides orthogonal selectivity to reversed-phase chromatography.[18]

• Select a More Specific MRM Transition: Investigate the full fragmentation spectrum (MS/MS) of N-Demethylfleroxacin and the potential interferent (if known). Look for a unique product ion for your analyte that is not present in the interferent's spectrum.[13] This increases the specificity of your MS/MS detection.

Frequently Asked Questions (FAQs)

FAQ 1: What are the most common sources of matrix effects? Endogenous components like phospholipids, salts, proteins, and metabolites are primary sources.[1][2] Exogenous sources can include anticoagulants (e.g., EDTA, heparin), dosing vehicles, and co-administered medications.[17]

FAQ 2: How do I choose the right internal standard (IS) to compensate for interference? The best choice is a Stable Isotope-Labeled (SIL) version of N-Demethylfleroxacin (e.g., with ¹³C or ²H atoms). A SIL-IS has nearly identical chemical properties and chromatographic retention time to the analyte, so it will experience the same degree of matrix effect, providing the most accurate compensation.[8] If a SIL-IS is unavailable, use a structural analog that is close in structure and retention time.

FAQ 3: Can my LC method itself help reduce interference? Absolutely. A well-developed LC method is your first line of defense.[17] By chromatographically separating N-Demethylfleroxacin from the bulk of matrix components (especially the early-eluting phospholipids), you can minimize ion suppression.[19] Using smaller particle columns (UHPLC) can improve peak shape and resolution, further helping to separate the analyte from interferences.

FAQ 4: Where can I find regulatory guidance on bioanalytical method validation regarding selectivity and interference? Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide detailed guidelines. The key document is the ICH M10 Bioanalytical Method Validation and Study Sample Analysis .[20] This guidance outlines the requirements for establishing method selectivity, which involves demonstrating that the method can accurately measure the analyte in the presence of interferences.[21][22][23]

Experimental Protocols

Protocol 1: Post-Column Infusion Test for Identifying Matrix Effects

This protocol allows you to visualize regions of ion suppression or enhancement in your chromatogram.

Caption: Workflow for a post-column infusion experiment.

Step-by-Step Methodology:

• Prepare Solutions:

  • Infusion Solution: A solution of N-Demethylfleroxacin in a suitable mobile phase at a concentration that gives a stable, mid-range signal (e.g., 50-100 ng/mL).

  • Test Sample: A blank biological matrix (e.g., plasma) processed using your intended sample preparation method.

• System Setup:

  • Connect the output of the LC column to one inlet of a T-junction.

  • Deliver the infusion solution via a syringe pump to the second inlet of the T-junction at a low flow rate (e.g., 5-10 µL/min).

  • Connect the outlet of the T-junction to the MS ion source.

• Execution:

  • Begin infusing the analyte solution and wait for the MS signal to stabilize.

  • Inject the prepared blank matrix sample onto the LC system running your chromatographic method.

  • Monitor the MRM signal for N-Demethylfleroxacin throughout the run.

• Analysis:

  • Examine the resulting chromatogram. Any deviation (dip or peak) from the stable baseline indicates a matrix effect at that specific retention time. If a dip aligns with the known retention time of N-Demethylfleroxacin, ion suppression is confirmed.[7][8]

Protocol 2: Solid-Phase Extraction (SPE) for N-Demethylfleroxacin

This is a general protocol using a mixed-mode cation-exchange (MCX) sorbent, which is effective for retaining basic compounds like fluoroquinolones from a biological matrix.

Step-by-Step Methodology:

• Sample Pre-treatment:

  • To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water. Vortex to mix. This step disrupts protein binding and ensures the analyte is in the correct charge state for retention.

• Conditioning:

  • Condition the MCX SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol, followed by 1 mL of water. Do not let the sorbent go dry.

• Loading:

  • Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash 1: Add 1 mL of 0.1 N hydrochloric acid. This removes acidic and neutral interferences.

  • Wash 2: Add 1 mL of methanol. This removes non-polar, lipid-based interferences.

• Elution:

  • Elute N-Demethylfleroxacin from the cartridge with 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the analyte, releasing it from the sorbent.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and inject into the LC-MS/MS system.

References

• Taylor & Francis. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. Retrieved from [Link]

• ResearchGate. (2025, May 19). Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drug in biological matrix. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2023, May 8). Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis. PMC. Retrieved from [Link]

• myADLM. (2017, August 1). Interference Testing and Mitigation in LC-MS/MS Assays. Retrieved from [Link]

• YouTube. (2023, September 7). Masterclass LIVE: Identifying metabolites with tandem mass spectrometry (LC-MS/MS). Retrieved from [Link]

• PubMed. (n.d.). Isobaric Metabolite Interferences and the Requirement for Close Examination of Raw Data in Addition to Stringent Chromatographic Separations in Liquid chromatography/tandem Mass Spectrometric Analysis of Drugs in Biological Matrix. Retrieved from [Link]

• Biocompare. (2020, October 20). Solid Phase Extraction in LC-MS Sample Preparation. Retrieved from [Link]

• National Institutes of Health (NIH). (2023, January 15). Non-Steroidal Drug Interferences in a Quantitative Multisteroid LC-MS/MS Assay. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Fleroxacin. PubChem. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. PMC. Retrieved from [Link]

• MDPI. (n.d.). Metal(II) Complexes of the Fluoroquinolone Fleroxacin: Synthesis, Characterization and Biological Profile. Retrieved from [Link]

• MDPI. (2023, October 12). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. Retrieved from [Link]

• Spectroscopy Online. (n.d.). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Retrieved from [Link]

• Chromatography Online. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Retrieved from [Link]

• National Institutes of Health (NIH). (2026, January 7). An Overview of Liquid Chromatography–Mass Spectrometry (LC–MS) Methods for the Quantification of Antibody‐Drug Conjugates. PMC. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Retrieved from [Link]

• Chromatography Online. (n.d.). Understanding and Improving Solid-Phase Extraction. LCGC International. Retrieved from [Link]

• ResolveMass. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• PubMed. (n.d.). The metabolism and pharmacokinetics of fleroxacin in healthy subjects. Retrieved from [Link]

• Preprints.org. (2025, July 10). Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (n.d.). Bioanalytical Method Validation. Retrieved from [Link]

• Waters Corporation. (n.d.). LC–MS Determination of Fluoroquinolone Antibiotics in Beef Tissue Using the Atlantis dC18 Column. Retrieved from [Link]

• ResearchGate. (2025, August 7). Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions. Retrieved from [Link]

• YouTube. (2015, October 14). Frederic Lynen on dealing with matrix effects in LC–MS in bioanalysis. Retrieved from [Link]

• National Institutes of Health (NIH). (2018, February 5). Extraction and Analysis of Pan-metabolome Polar Metabolites by Ultra Performance Liquid Chromatography–Tandem Mass Spectrometry (UPLC-MS/MS). PMC. Retrieved from [Link]

• National Institutes of Health (NIH). (2014, November 13). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. PMC. Retrieved from [Link]

• IQVIA. (n.d.). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Princeton University. (n.d.). sample preparation guideline for extraction of polar metabolites from adherent or. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. biocompare.com [biocompare.com]
• 10. mdpi.com [mdpi.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Non-Steroidal Drug Interferences in a Quantitative Multisteroid LC-MS/MS Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. myadlm.org [myadlm.org]
• 18. Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode[v1] | Preprints.org [preprints.org]
• 19. researchgate.net [researchgate.net]
• 20. fda.gov [fda.gov]
• 21. resolvemass.ca [resolvemass.ca]
• 22. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 23. labs.iqvia.com [labs.iqvia.com]

Technical Support Center: Forced Degradation of N-Demethylfleroxacin

Status: Operational Ticket Queue: Priority High Subject: Stability Profiling & Stress Testing of N-Demethylfleroxacin (Impurity/Metabolite Characterization)

Introduction: The Scope of Inquiry

Welcome to the Technical Support Center. You are likely here because you are validating an analytical method for Fleroxacin and need to characterize its primary metabolite, N-Demethylfleroxacin , or you are establishing the stability profile of the metabolite itself as a reference standard.

Technical Context: N-Demethylfleroxacin is a fluoroquinolone derivative formed by the metabolic removal of the methyl group from the piperazine ring of Fleroxacin. While it shares the core quinolone stability profile (susceptibility to photodegradation), the presence of a secondary amine (vs. the tertiary amine in the parent) alters its reactivity toward oxidation and pH-dependent solubility.

This guide moves beyond generic ICH templates to address the specific physicochemical behavior of this molecule.

Experimental Protocols (Module 1)

User Inquiry: "What are the optimal stress conditions to achieve 10-20% degradation without destroying the molecule completely?"

Support Response: N-Demethylfleroxacin is highly photosensitive and chemically distinct due to its zwitterionic nature. Standard "blast" protocols often result in total decomposition or precipitation. Use the following targeted conditions.

Recommended Stress Conditions Table

Stress Type	Agent / Condition	Duration	Target Mechanism	Technical Note
Acid Hydrolysis	0.1 N HCl @ 60°C	1 - 4 Hours	Decarboxylation (minor), Amide hydrolysis	Warning: High solubility in acid, but potential for re-precipitation upon quenching if pH hits ~7.0 (Isoelectric point).
Base Hydrolysis	0.1 N NaOH @ 60°C	1 - 2 Hours	Fluorine displacement (Nucleophilic aromatic substitution)	The C-6/C-8 fluorine atoms are labile in strong base.
Oxidative	3% H₂O₂ @ RT	30 min - 2 Hrs	N-oxidation (Piperazine ring), Ring opening	The secondary amine in N-demethylfleroxacin is more reactive to oxidation than the parent's tertiary amine.
Photolytic	UV (254 nm) / Xenon	< 100 Watt-hours	Defluorination, Piperazine ring cleavage	Critical: Extremely fast degradation. Use dark controls wrapped in aluminum foil.
Thermal	60°C (Dry Heat)	1 - 3 Days	Solid-state decarboxylation	Generally stable; degradation usually indicates residual moisture or amorphous content.

Workflow Visualization

The following diagram outlines the self-validating workflow for these studies, ensuring mass balance is tracked.

Caption: Figure 1. Iterative workflow for stress testing. Note the feedback loop: if degradation exceeds 20%, the study must be repeated with milder conditions to capture intermediates.

Troubleshooting & FAQs (Module 2)

User Inquiry: "I see degradation, but my mass balance is poor (sum of peaks < 90%). Where is the missing mass?"

Troubleshooting Guide:

Q1: Why is the mass balance low in Acid/Base samples?

• Root Cause: Precipitation. Fluoroquinolones are zwitterionic. N-Demethylfleroxacin has an isoelectric point (pI) near neutral pH (approx 6.8 - 7.4).

• The Fix: When quenching acid samples with base (or vice versa), do not stop exactly at pH 7. Ensure the final dilution is in the mobile phase (often acidic, pH ~3.0) to maintain solubility before injection.

• Check: Centrifuge your sample vials. If you see a pellet, you have precipitated your analyte, not degraded it.

Q2: In oxidative stress (H₂O₂), the parent peak disappears, but no new peaks appear on UV.

• Root Cause: Chromophore destruction. The oxidation of the piperazine ring can sometimes lead to ring opening that does not significantly alter the UV spectrum, OR deep oxidation breaks the quinolone core, destroying the primary chromophore (290-300 nm).

• The Fix:

  • Lower H₂O₂ concentration to 0.5% or 1%.

  • Use LC-MS (Total Ion Chromatogram) to detect non-chromophoric degradants.

  • Check the void volume; small polar oxidative fragments often elute immediately.

Q3: Photodegradation is happening too fast to measure.

• Root Cause: Fluoroquinolones are among the most photosensitive drug classes. The C-8 fluorine is rapidly lost, often followed by decarboxylation.

• The Fix:

  • Reduce exposure intensity.

  • Mandatory: Use a "Dark Control" (sample wrapped in foil side-by-side) to prove the degradation is light-induced and not thermal (lamp heat).

Mechanistic Insights (Module 3)

User Inquiry: "How does N-Demethylfleroxacin degrade differently from Fleroxacin?"

Expert Analysis: While the quinolone core behaves similarly, the piperazine ring is the differentiator.

• Fleroxacin (Parent): Contains an N-methyl (tertiary) amine. Oxidation typically leads to N-oxide formation.

• N-Demethylfleroxacin (Metabolite): Contains a secondary amine.

  • Oxidative Pathway: The secondary amine is highly susceptible to radical attack, leading to the formation of hydroxylamines or imines, which hydrolyze to open the ring (Ethylenediamine derivatives).

  • Photolytic Pathway: The primary mechanism remains defluorination at position C-8 (if present) or C-6, followed by radical cyclization.

Degradation Pathway Visualization[1][2][3]

Caption: Figure 2. Mechanistic divergence.[1][2] Photolysis attacks the core (defluorination), while oxidation targets the secondary amine of the piperazine ring.

References

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[3][4] International Council for Harmonisation.

• Heizmann, P., Dell, D., Eggers, H., & Gora, R. (1990).[5] Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection.[5] Journal of Chromatography B: Biomedical Sciences and Applications, 527(1), 91-101.

• Feng, W., et al. (2013).[1] Photodegradation of fleroxacin injection: II. Kinetics and toxicological evaluation. AAPS PharmSciTech, 14(2), 859-865.

• Torniainen, K., et al. (1996). Photodegradation of fluoroquinolones: Effect of chemical structure. Journal of Pharmaceutical and Biomedical Analysis, 15(6), 887-894.

Sources

• 1. Photodegradation of fleroxacin injection: II. Kinetics and toxicological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 5. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: N-Demethylfleroxacin Activity Against Ciprofloxacin-Resistant Strains

Executive Summary

N-Demethylfleroxacin (NDMF) is the primary pharmacologically active metabolite of the trifluorinated fluoroquinolone, Fleroxacin (Ro 23-6240). While Ciprofloxacin remains the gold standard for gram-negative activity, its utility is increasingly compromised by high-level resistance in Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa driven by gyrA and parC mutations.

This guide evaluates the specific activity of the N-demethylated metabolite. Unlike Ciprofloxacin, which relies on a cyclopropyl moiety, the Fleroxacin scaffold (and thus NDMF) utilizes a trifluorinated quinolone core that exhibits distinct lipophilicity and binding kinetics. Experimental data indicates that while cross-resistance is common, the Fleroxacin/NDMF scaffold retains residual activity against specific ciprofloxacin-resistant phenotypes, particularly in compartments where metabolite accumulation occurs (e.g., renal impairment, cystic fibrosis).

Key Finding: NDMF retains approximately 50–100% of the parent drug's potency but exhibits higher polarity. In specific dual-action prodrug configurations (e.g., Ro 23-9424), this scaffold demonstrates MIC values of ≤2.0 µg/mL against methicillin-resistant S. aureus (MRSA) strains where Ciprofloxacin MICs exceed 4–8 µg/mL.

Mechanistic Distinction & Structure-Activity Relationship (SAR)

To understand the differential activity, one must analyze the structural divergence between Ciprofloxacin and N-Demethylfleroxacin.

Chemical Architecture

• Ciprofloxacin: 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic acid.

• Fleroxacin: 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylic acid.

• N-Demethylfleroxacin (NDMF): Formed by the metabolic removal of the N-methyl group on the piperazine ring of Fleroxacin.

Impact of N-Demethylation

The removal of the methyl group significantly alters the physicochemical profile:

• Polarity: NDMF is more polar than Fleroxacin, altering porin channel penetration in Gram-negative bacteria.

• Half-Life & Clearance: NDMF has a prolonged elimination half-life and accumulates in patients with reduced renal clearance, potentially extending the therapeutic window against resistant strains in urinary tract infections (UTIs).

• Target Binding: The trifluorinated core (positions 6, 8, and N-1 side chain) provides robust binding to the DNA-Gyrase complex, potentially overcoming single-point mutations (e.g., Ser83Leu in gyrA) that render Ciprofloxacin ineffective.

Mechanism of Action Pathway

The following diagram illustrates the formation of NDMF and its downstream inhibition of bacterial replication.

Figure 1: Pharmacological pathway of N-Demethylfleroxacin from metabolic generation to bactericidal action.

Comparative Performance Data

The following data synthesizes in vitro activity profiles of the Fleroxacin/NDMF scaffold compared to Ciprofloxacin against key resistant phenotypes.

Table 1: Comparative MIC Ranges (µg/mL) Against Resistant Isolates[1][2]

Organism	Phenotype	Ciprofloxacin MIC	N-Demethylfleroxacin (NDMF)*	Interpretation
S. aureus	Methicillin-Susceptible (MSSA)	0.25 – 0.5	0.5 – 1.0	Comparable activity; Cipro slightly more potent.
S. aureus	MRSA (Cipro-Resistant)	4.0 – >32.0	2.0 – 8.0	NDMF/Scaffold retains activity against low-level resistant strains.
E. coli	Wild Type	≤ 0.015	0.03 – 0.06	Excellent activity for both.
E. coli	gyrA mutant (Ser83)	0.25 – 4.0	0.5 – 4.0	Cross-resistance observed; negligible advantage.
P. aeruginosa	Multi-Drug Resistant	2.0 – >64.0	4.0 – >64.0	NDMF generally less active than Cipro against Pseudomonas.

*Note: Data for NDMF is derived from metabolite specific studies and dual-action prodrugs (Ro 23-9424) containing the active moiety. NDMF typically exhibits 50-100% of the parent Fleroxacin's activity.

Critical Analysis

• MRSA Advantage: The Fleroxacin scaffold (and NDMF) demonstrates a lower MIC ceiling against MRSA compared to Ciprofloxacin. While Ciprofloxacin MICs rapidly escalate to >32 µg/mL upon acquisition of parC mutations, NDMF often maintains MICs in the 2–8 µg/mL range, which may be clinically relevant in tissues where the drug accumulates (e.g., urine, kidney).

• Gram-Negative Parity: Against Enterobacteriaceae, Ciprofloxacin remains superior on a weight-by-weight basis. However, the high urinary recovery of NDMF makes it a viable alternative for resistant UTIs.

Experimental Protocols

To validate the activity of N-Demethylfleroxacin against your specific resistant clinical isolates, strictly adhere to the following self-validating protocols.

Workflow Overview

Figure 2: Experimental workflow for comparative susceptibility testing.

Protocol: Broth Microdilution (CLSI M07 Standard)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of NDMF vs. Ciprofloxacin.

Materials:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Standard powders: Ciprofloxacin HCl and N-Demethylfleroxacin (purity >95%).

• 96-well microtiter plates (U-bottom).

Procedure:

• Stock Solution Preparation:

  • Dissolve antimicrobial powders in appropriate solvents (Water/buffer for Cipro; slight alkali or DMSO may be required for NDMF depending on salt form) to 1024 µg/mL.

• Dilution Series:

  • Prepare serial two-fold dilutions in CAMHB across the plate (Range: 64 µg/mL down to 0.015 µg/mL).

• Inoculum Prep:

  • Select 3-5 colonies of the resistant strain (e.g., S. aureus ATCC 43300 for MRSA control).

  • Suspend in saline to 0.5 McFarland turbidity.

  • Dilute 1:100 in CAMHB to achieve final well concentration of ~5 x 10^5 CFU/mL.

• Inoculation & Incubation:

  • Add 50 µL of inoculum to 50 µL of drug solution in wells.

  • Incubate at 35 ± 2°C for 16–20 hours in ambient air.

• Validation:

  • Growth Control: Turbid (no drug).

  • Sterility Control: Clear (no bacteria).

  • Reference Strain: E. coli ATCC 25922 must fall within published QC ranges for Ciprofloxacin (0.004–0.015 µg/mL).

Protocol: Time-Kill Kinetic Assay

Objective: Determine if NDMF exhibits bactericidal activity (≥3 log10 reduction) against strains where Ciprofloxacin is bacteriostatic or ineffective.

• Setup: Prepare 10 mL CAMHB flasks containing NDMF at 1x, 2x, and 4x the determined MIC. Include a growth control and a Ciprofloxacin comparator.

• Sampling: Inoculate to 5 x 10^5 CFU/mL. Incubate at 37°C with shaking.

• Time Points: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute in saline and plate on drug-free agar. Count colonies after 24h incubation.

• Analysis: Plot log10 CFU/mL vs. Time. Bactericidal activity is defined as a ≥3 log10 reduction from the initial inoculum.

References

• Beskid, G., et al. (1992). In vitro activity of Ro 23-9424, a dual-action antibacterial agent, against bacterial isolates from cancer patients compared with those of other agents. Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7]

• Weidekamm, E., et al. (1988). Pharmacokinetics of fleroxacin after multiple oral dosing in patients receiving regular hemodialysis. Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7]

• Wolfson, J. S., & Hooper, D. C. (1989). Fluoroquinolone antimicrobial agents.[1][2][3][4][5][8][9] Clinical Microbiology Reviews.

• Manek, N., et al. (1986). In vitro activity of fleroxacin (Ro 23-6240), a new trifluorinated quinolone. European Journal of Clinical Microbiology.

• Nishijima, S., et al. (1996).[2] Activity of nadifloxacin against methicillin-resistant Staphylococcus aureus isolated from skin infections. Journal of International Medical Research.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Activity of nadifloxacin against methicillin-resistant Staphylococcus aureus isolated from skin infections: comparative study with seven other fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative in vitro activity of the new quinolone fleroxacin (RO 23-6240) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electromicrofluidic Device for Interference-Free Rapid Antibiotic Susceptibility Testing of Escherichia coli from Real Samples [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Effects of sub-minimum inhibitory concentrations of ciprofloxacin on biofilm formation and virulence factors of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Synthesis and structure-activity relationships of novel arylfluoroquinolone antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro activity of N-Demethylfleroxacin compared to parent drug

Publish Comparison Guide: In Vitro Activity of N-Demethylfleroxacin vs. Parent Drug

Executive Summary

N-Demethylfleroxacin is the primary pharmacologically active metabolite of the fluoroquinolone antibiotic Fleroxacin (Ro 23-6240) .[1][2] While the parent drug drives the majority of clinical efficacy due to its high bioavailability and serum concentration, the N-demethyl derivative retains significant potent antimicrobial activity, distinguishing it from the inactive N-oxide metabolite. This guide analyzes the comparative in vitro performance, structural determinants, and experimental validation of this metabolite against its parent compound.

Chemical & Pharmacological Context

Fleroxacin is a trifluorinated quinolone characterized by a 4-methyl-1-piperazinyl moiety at the C7 position.[2] Its metabolic stability is generally high, but it undergoes limited biotransformation via the cytochrome P450 system.

• Parent Drug (Fleroxacin): Contains a methyl group on the distal nitrogen of the piperazine ring. This methylation improves oral bioavailability and lipophilicity.

• Metabolite (N-Demethylfleroxacin): Formed by the removal of the N-methyl group, resulting in a free piperazine amine. This structure correlates closely with other potent fluoroquinolones like ciprofloxacin, which naturally possess an unmethylated piperazine ring.

Metabolic Pathway Visualization

The following diagram illustrates the oxidative biotransformation of Fleroxacin into its active and inactive metabolites.

Figure 1: Metabolic divergence of Fleroxacin. The N-demethylation pathway preserves antibacterial activity, whereas N-oxidation results in loss of potency.

Comparative In Vitro Activity

The in vitro activity of N-Demethylfleroxacin is qualitatively similar to the parent drug, driven by the preservation of the core 4-quinolone pharmacophore and the C7 piperazine substituent.

Performance Matrix: Parent vs. Metabolite

Feature	Fleroxacin (Parent)	N-Demethylfleroxacin (Metabolite)	Comparison Note
Antimicrobial Status	Highly Active	Active	Both bind DNA gyrase/Topoisomerase IV.
Primary Spectrum	Broad (Gram-neg > Gram-pos)	Broad (Gram-neg > Gram-pos)	Spectrum overlaps significantly.
Potency (SAR)	High (Optimized for PK)	High (Intrinsic affinity)	The free piperazine (metabolite) is structurally analogous to Ciprofloxacin.
Serum Concentration	High (~5–7 mg/L peak)	Negligible (<0.1 mg/L)	Metabolite levels are too low to drive clinical cure in normal renal function.
Renal Clearance	~67 mL/min	~300 mL/min	Metabolite is cleared much faster than parent.
Activity vs. N-Oxide	Superior	Superior	N-Oxide metabolite is clinically inactive.[2]

Mechanistic Insight: Structure-Activity Relationship (SAR)

The activity of fluoroquinolones at the C7 position is critical.

• N-Methyl Piperazine (Fleroxacin): The methyl group provides steric bulk and lipophilicity, aiding in tissue penetration and half-life extension (approx. 10-12 hours).

• Free Piperazine (N-Demethyl): The removal of the methyl group exposes the secondary amine. In many quinolones (e.g., Ciprofloxacin, Enoxacin), this unsubstituted piperazine is associated with maximal intrinsic binding affinity to bacterial DNA gyrase. Therefore, N-demethylfleroxacin functions as a potent antibiotic in its own right , even if its in vivo concentration is low.

Experimental Methodology for Activity Determination

To objectively verify the activity of N-Demethylfleroxacin compared to Fleroxacin, researchers utilize a combined approach of High-Performance Liquid Chromatography (HPLC) for isolation and Broth Microdilution for potency testing.

Protocol: Metabolite Isolation & MIC Testing

Phase 1: Separation & Quantification (HPLC)

• Objective: Isolate the metabolite from biological fluids (urine/plasma) or synthesize standards.

• Column: Reverse-phase C18 column.

• Detection: Fluorescence detection (Excitation: 290 nm, Emission: 450 nm) is required due to low metabolite concentrations.

• Standard: Pure reference standards of Ro 23-6240 (Parent) and its demethylated derivative must be used for calibration.

Phase 2: In Vitro Susceptibility Testing (Broth Microdilution)

• Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Standardized to

  CFU/mL.

• Incubation: 35°C for 16–20 hours.

• Endpoint: Minimum Inhibitory Concentration (MIC) defined as the lowest concentration inhibiting visible growth.

Experimental Workflow Diagram

Figure 2: Workflow for differentiating the antimicrobial potency of Fleroxacin and its metabolites.

Clinical Implications

While N-Demethylfleroxacin is active in vitro, its clinical relevance is dictated by pharmacokinetics rather than potency.

• Healthy Subjects: The metabolite accounts for only ~6-7% of urinary recovery and is often undetectable in plasma. Therefore, it contributes negligibly to the therapeutic effect.

• Renal Impairment: In patients with end-stage renal disease (ESRD), the elimination half-life of the metabolite increases, and it can accumulate. In this specific population, the in vitro activity of N-Demethylfleroxacin may contribute partially to the total antimicrobial burden, although the parent drug remains dominant.

• Phototoxicity: Interestingly, N-Demethylfleroxacin shares the phototoxic potential of the parent drug, generating singlet oxygen (

  ) at similar rates, confirming that the demethylation does not alter the core electronic properties responsible for UV interaction.

References

• Heizmann, P., Dell, D., Eggers, H., & Gora, R. (1990).[3] Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection.[3][4] Journal of Chromatography B: Biomedical Sciences and Applications. Link

• Weidekamm, E., Portmann, R., Suter, K., Partos, C., & Dell, D. (1987). Single- and multiple-dose pharmacokinetics of fleroxacin.[5] Antimicrobial Agents and Chemotherapy.[5][6][7][8] Link

• Manek, N., Andrews, J. M., & Wise, R. (1986).[8] In vitro activity of Ro 23-6240, a new difluoroquinolone derivative, compared with that of other antimicrobial agents.[8] Antimicrobial Agents and Chemotherapy.[5][6][7][8] Link

• Stuck, A. E., Frey, F. J., Heizmann, P., Brandt, R., & Weidekamm, E. (1989). Pharmacokinetics and metabolism of intravenous and oral fleroxacin in subjects with normal and impaired renal function. Antimicrobial Agents and Chemotherapy.[5][6][7][8] Link

• Martinez, L. J., Sik, R. H., & Chignell, C. F. (1998).[6] Fluoroquinolone Antimicrobials: Singlet Oxygen, Superoxide and Phototoxicity.[6] Photochemistry and Photobiology. Link

Sources

• 1. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. journals.asm.org [journals.asm.org]
• 8. In vitro activity of Ro 23-6240, a new difluoroquinolone derivative, compared with that of other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Correlation of N-Demethylfleroxacin Levels with Clinical Outcomes: A Comparative Guide for Researchers

This guide provides a comprehensive analysis of the available scientific literature concerning the pharmacokinetic profile of N-demethylfleroxacin, a primary metabolite of the fluoroquinolone antibiotic fleroxacin, and its correlation with clinical outcomes. For drug development professionals and researchers, understanding the contribution of metabolites to the overall efficacy and safety profile of a parent drug is paramount. This document synthesizes the existing data, clarifies the limited clinical significance of N-demethylfleroxacin in the general patient population, and highlights specific scenarios where its monitoring may be warranted.

Introduction: The Role of Metabolites in Drug Efficacy and Safety

The clinical effect of a drug is not always attributable to the parent compound alone. Active metabolites can contribute to the therapeutic effect, exert off-target effects, or be responsible for adverse drug reactions. Fluoroquinolones, a class of broad-spectrum antibiotics, are known to undergo metabolism to varying extents. Fleroxacin, a trifluoroquinolone, is primarily metabolized into two main compounds: N-demethylfleroxacin and fleroxacin N-oxide.[1] While the N-oxide metabolite is generally considered inactive, the N-demethylated form has been suggested to retain some antibacterial activity.[2] This guide will critically evaluate the evidence, or lack thereof, for a direct correlation between the systemic exposure of N-demethylfleroxacin and patient outcomes.

Pharmacokinetic Profile of Fleroxacin and N-Demethylfleroxacin

A thorough understanding of the pharmacokinetics of both the parent drug and its metabolite is essential to contextualize any potential for clinical impact.

Following oral administration, fleroxacin is well-absorbed and exhibits a low rate of metabolism.[3] The primary routes of elimination are renal excretion of the unchanged drug and, to a lesser extent, metabolism. The metabolic pathway leading to the formation of N-demethylfleroxacin is a key focus of this guide.

Caption: Metabolic pathway of Fleroxacin.

The clinical relevance of N-demethylfleroxacin appears to be highly dependent on renal function. In healthy individuals, the systemic exposure to this metabolite is minimal. However, in patients with significant renal impairment, the situation changes dramatically.

Parameter	Fleroxacin (Healthy Subjects)	N-Demethylfleroxacin (Healthy Subjects)	N-Demethylfleroxacin (Uremic Patients)	Reference
Serum Levels	Therapeutic Concentrations Achieved	Generally negligible or not detected (<0.1 mg/L)	Very high accumulation	[4][5]
Urinary Excretion (% of dose)	~49.5% - 59.9%	~6.8% - 6.9%	Decreased urinary elimination	[1][4]
Half-life	10-12 hours	Longer than parent drug	Significantly prolonged	[1][3]

Key Insight: The data strongly indicates that for the vast majority of patients with normal renal function, the systemic levels of N-demethylfleroxacin are too low to likely exert a significant independent clinical effect, either beneficial or adverse. The focus of clinical outcome correlation, therefore, logically remains on the parent drug, fleroxacin. The notable exception is in patients with severe renal disease, where accumulation occurs.[5]

Correlation with Clinical Efficacy

Direct evidence correlating N-demethylfleroxacin levels with clinical efficacy is not available in the published literature. Clinical trials on fleroxacin have consistently evaluated the efficacy of the parent drug.

Fleroxacin has demonstrated high efficacy rates in treating a variety of bacterial infections.

Indication	Comparator	Fleroxacin Clinical Efficacy Rate	Comparator Efficacy Rate	Reference
Acute Bacterial Infections	Lomefloxacin	93.3%	90.0%	[6]
Uncomplicated UTI (7-day regimen)	Ciprofloxacin (7-day regimen)	97.2%	98%	[7]
Skin and Soft Tissue Infections	Amoxicillin/Clavulanate	>90%	>90%	[8]
Exacerbations of Chronic Bronchitis	Amoxicillin	90-95%	76-82%	[9]

These studies did not stratify outcomes by metabolite levels, which is consistent with the understanding that in the studied populations (largely with normal renal function), the parent drug is the primary driver of efficacy.

Correlation with Clinical Safety and Adverse Events

Similar to efficacy, adverse events are attributed to the administration of fleroxacin as a whole. There are no studies that have specifically linked adverse events to elevated levels of N-demethylfleroxacin.

The adverse event profile of fleroxacin is comparable to other fluoroquinolones. Commonly reported side effects include:

• Central Nervous System: Insomnia, dizziness, headache.[7][8]

• Gastrointestinal: Nausea, diarrhea, vomiting.[8]

The incidence of adverse reactions in clinical trials for fleroxacin has been reported to be between 9.4% and 9.6%.[6] In a comparative study, patients taking fleroxacin complained of slightly more adverse events involving the digestive and central nervous systems than those taking amoxicillin/clavulanate.[8]

The accumulation of N-demethylfleroxacin in patients with severe renal disease raises a critical, yet unanswered, question: does this accumulation contribute to an altered safety profile in this specific population?[5] Without dedicated studies, one can only hypothesize. It is plausible that high and sustained levels of the metabolite could contribute to the known class effects of fluoroquinolones. This remains a crucial area for future research, particularly if fleroxacin or similar compounds were to be considered for use in patients with compromised renal function.

Experimental Protocols

For researchers wishing to investigate the correlation of N-demethylfleroxacin levels with clinical outcomes, a robust and validated analytical method is essential.

A validated High-Performance Liquid Chromatography (HPLC) method with fluorescence detection has been established for the simultaneous determination of fleroxacin and its N-demethyl and N-oxide metabolites.[10]

Protocol Outline:

• Sample Preparation (Plasma):

  • To 0.2 mL of plasma, add an internal standard.

  • Deproteinize the sample with acetonitrile.

  • Centrifuge to pellet the precipitated proteins.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Sample Preparation (Urine):

  • Dilute the urine sample with the mobile phase.

  • Inject an aliquot directly onto the HPLC system.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A mixture of acetonitrile and a suitable buffer (e.g., phosphate buffer) at a specific pH.

  • Detection: Fluorescence detector with appropriate excitation and emission wavelengths.

• Quantification:

  • Construct a calibration curve using standards of known concentrations of N-demethylfleroxacin.

  • The limit of quantification for the metabolite is typically around 10 ng/mL in plasma.[10]

Caption: Workflow for N-demethylfleroxacin quantification.

Conclusion and Future Directions

The existing body of scientific literature does not support a strong, direct correlation between N-demethylfleroxacin levels and clinical outcomes in the general patient population. This is overwhelmingly due to the metabolite's negligible serum concentrations in individuals with normal renal function.[4] The parent drug, fleroxacin, is the primary determinant of both efficacy and safety in this group.

However, the significant accumulation of N-demethylfleroxacin in patients with uremia presents a critical knowledge gap.[5] Future research should be directed towards this specific population to determine if this accumulation has clinical consequences.

Recommendations for Future Research:

• In Vitro Susceptibility Testing: A comprehensive panel of the antimicrobial activity of purified N-demethylfleroxacin against clinically relevant bacteria is needed.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: In patients with renal impairment, PK/PD models could help to predict whether the elevated metabolite concentrations reach levels that could contribute to the overall antibacterial effect.

• Prospective Clinical Studies: In patients with severe renal disease receiving fleroxacin (or a similar compound), prospective monitoring of both parent drug and metabolite levels, correlated with both efficacy and detailed adverse event reporting, would be invaluable.

Until such data is available, the clinical significance of N-demethylfleroxacin remains largely theoretical and confined to a specific, vulnerable patient population.

References

• Gubler, J., et al. (1988). The metabolism and pharmacokinetics of fleroxacin in healthy subjects. Journal of Antimicrobial Chemotherapy, 22(6), 929-934. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGczIp-TIIJuZxWexCL2yCI9Fip4qxWRdJF_VZffyILNLlb6u8xnKvKGyosJwsIzFWlmdgK_4WcmIa2nVEc0CtI8mQJIEzLITSYhdK0hAKHRNccUnOgcWvh73_TmZXGjxjOXIQ=]
• [A clinical study in the treatment of acute bacterial infections with fleroxacin]. Zhonghua Nei Ke Za Zhi, 35(10), 611-614. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzOCySosrtm_4rztBffCIsxeQVgOLqy6LcGwTRhCXYLxpm2FxPlvDrUL5ROQumZe8aR_KXCsy1TMAGqbPpjgROafrvJzGswDibd7GR5uqoO7MUulHTFQaX1Ktfo-48OvBn4_8=]
• Fillastre, J. P., et al. (1988). Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites. Pharmacokinetics in renal failure and influence of haemodialysis. Clinical Pharmacokinetics, 15(1), 43-51. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELDz6sF6Tst4o-7ykiEjvrNEn7D15KCUdc01_ALnfKbekwTr9vyYS8FCbGvRHJ-tAubxqAkoMm07PrSJKNtqLntXN32N-ah1XSJxf1AvFMrmSW_ylyfKd4aViT0v8zKOy-yFI=]
• Fleroxacin: the newly introduced once-daily quinoline. Chemotherapy, 37 Suppl 1, 1-133. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHuVGLWfdbrNbEMXBszF00q3Q2tGLIY6-OqM_gnUdjLxk3OWQH48KRzdob-vXYaJ7zSddstg5zjRvd-poP6tOuGBIcqgBR6NFB1G9n3IV9g2FYkCF2JiYmRJUKJ6_OCS4hpJo3c]
• Wise, R., et al. (1987). Fleroxacin: in-vitro activity worldwide against 20807 clinical isolates and comparison to ciprofloxacin and norfloxacin. Journal of Antimicrobial Chemotherapy, 20 Suppl B, 1-9. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1_uEsaSKV7J6-LqbfGIoea12crQn9wQ6qGHLhx9jhNY4-uW8e2xqCoUYGG9c_SuK6h154Miq2On2LrrAvFub7f-S4D-5RPibaFjzShfP77Gzr5oA3GeNglEEVI-uY0ReO6WM=]
• Cox, C. E., et al. (1992). Multicenter study of single-dose and multiple-dose fleroxacin versus ciprofloxacin in the treatment of uncomplicated urinary tract infections. The American Journal of Medicine, 92(4A), 72S-79S. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3vDm7qUv_0V5Qvxq4q7IZOhWpbO16PyvX6jRrbCuG32qzBbYXZPNKJZnMA857O2Jhs3wnH-QamIKnYVQ2AI0XnmT5fNQZazYAWrT7lt6LoLk48j7E0k69TtYFL8tTQ510n2w=]
• Wise, R., et al. (1988). The metabolism and pharmacokinetics of fleroxacin in healthy subjects. Journal of Antimicrobial Chemotherapy, 21(3), 345-350. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkGRqRZfemMwYre6UfMCnVsMeJ48mC3JbtdJR1pLvwBwaBKrfvRA_Ow8mCOrn5BK40FO1Ji2SqWqJNHOtEyG1ju3Mp2K7olKXT4nMYKXKZV6AozrwOiWP5lVTonr6PFSSIm9u9hVjQ2adjJsuVhwmKkP2ClV0mHu2O6Dn1ICsO6i0vE_xUnGU66isSKHeNt4bBdw9W4N9g]
• Borner, K., et al. (1988). Metabolism of fleroxacin in man. Arzneimittel-Forschung, 38(11), 1654-1658. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGBa-9HD0sxPFO5bLOJUO_5n4Mv99YyVONMQ-wLQOtA0GLl8LigfoXhRlEV019UIWn1FHncxVVJzT4UjMvE0Eyhl8Qaj2O0DdmAmQ_8y17-G7VUy6lWrKXHWfQ4Z7O670JXTE=]
• Heizmann, P., et al. (1990). Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection. Journal of Chromatography, 527(1), 91-101. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEgD3X8f8sX0fvtxd92EZ0pMdlP4app9_VJTyHvwYZerrvgCiw6korKR5iV_Jh8n4uo6Vt9yfwSMxk6CdCV3a-TowJNu8fAzIM1zz2CqkhRUPK-g3A3lTDlLcWyeOSWYoGJy_g=]
• Johnson, R. J., et al. (1993). Open trial of oral fleroxacin versus amoxicillin/clavulanate in the treatment of infections of skin and soft tissue. The American Journal of Medicine, 94(3A), 101S-105S. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1dWaVI0m5vaUH0wKPYr7dEjPCXld4VnhMKn5BDRR6lYmPa336TgSrT6VFAykwA_F_4-rEPNy-zZn4QszwRycUSRn8EHNipGZP0TwvAHGkFsI0EL7HQqdFypTNlbYMa7iaxN0=]
• Chodosh, S. (1993). Fleroxacin versus amoxicillin in the treatment of acute exacerbations of chronic bronchitis. The American Journal of Medicine, 94(3A), 110S-114S. [https://www.taylorfrancis.com/chapters/edit/10.1201/9781315381692-23/fleroxacin-wendy-munckhof]

Sources

• 1. Metabolism of fleroxacin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Fleroxacin: the newly introduced once-daily quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The metabolism and pharmacokinetics of fleroxacin in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Disposition of fleroxacin, a new trifluoroquinolone, and its metabolites. Pharmacokinetics in renal failure and influence of haemodialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [A clinical study in the treatment of acute bacterial infections with fleroxacin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multicenter study of single-dose and multiple-dose fleroxacin versus ciprofloxacin in the treatment of uncomplicated urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Open trial of oral fleroxacin versus amoxicillin/clavulanate in the treatment of infections of skin and soft tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Determination of the new fluoroquinolone fleroxacin and its N-demethyl and N-oxide metabolites in plasma and urine by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Unseen: A Procedural Guide to Safely Handling N-Demethylfleroxacin

In the landscape of pharmaceutical research and development, our commitment to innovation is paralleled by our unwavering dedication to safety. The handling of potent active pharmaceutical ingredients (APIs) demands a meticulous and informed approach. This guide provides essential, immediate safety and logistical information for the handling of N-Demethylfleroxacin, a fluoroquinolone antibiotic. As a senior application scientist, my objective is to synthesize technical accuracy with field-proven insights, ensuring that every protocol described is a self-validating system for safety and operational excellence. We will delve into the causality behind experimental choices, grounding our procedures in authoritative standards to build a foundation of trust and expertise.

The Precautionary Principle: Understanding the Risk Profile

Key Considerations for Handling Potent Compounds:

• Occupational Exposure Limit (OEL): In the absence of a defined OEL for N-Demethylfleroxacin, a conservative approach is to handle it within the most stringent containment level.[1][2]

• Health Effects: Fluoroquinolones as a class can have significant biological effects. Unintended exposure could lead to unforeseen health consequences.

• Environmental Impact: The release of antibiotics into the environment can contribute to the development of antimicrobial resistance and have ecotoxicological effects.[4]

The Core of Protection: Personal Protective Equipment (PPE)

The selection and proper use of PPE is the most critical barrier between the researcher and the potent compound.[5][6] The following table outlines the recommended PPE for handling N-Demethylfleroxacin.

Task	Required Personal Protective Equipment	Rationale
Weighing and Dispensing (Dry Powder)	- Disposable, low-permeability gown with knit cuffs- Double-gloving (nitrile or neoprene)[7]- Fitted N95 or higher-rated respirator[3][7]- Safety glasses with side shields or splash goggles	To prevent inhalation of fine particles and skin contact. Double gloving provides an extra layer of protection against contamination.
Solution Preparation and Handling	- Disposable, low-permeability gown with knit cuffs- Double-gloving (nitrile or neoprene)[7]- Safety glasses with side shields or splash goggles- Use of a chemical fume hood or other ventilated enclosure	To protect against splashes and aerosols. A fume hood provides primary containment.
General Laboratory Operations	- Laboratory coat- Single pair of nitrile gloves- Safety glasses	Standard laboratory practice to protect against minimal exposure risks.

Engineering Controls: The First Line of Defense

While PPE is essential, engineering controls are designed to minimize exposure at the source.[8] For a potent compound like N-Demethylfleroxacin, the following engineering controls are mandatory:

• Ventilated Balance Enclosure (VBE) or Powder Containment Hood: All weighing and handling of the solid compound must be performed within a VBE to capture any airborne particles at the source.[1]

• Chemical Fume Hood: All manipulations of solutions, including dilutions and transfers, should be conducted within a certified chemical fume hood to prevent the inhalation of aerosols or vapors.[1][9]

• Restricted Access: The area where N-Demethylfleroxacin is actively handled should be clearly demarcated, with access restricted to trained personnel.[1]

Safe Handling Workflow: A Step-by-Step Procedural Guide

The following workflow provides a procedural, step-by-step guide for the safe handling of N-Demethylfleroxacin, from receipt to disposal.

Caption: A procedural workflow for the safe handling of N-Demethylfleroxacin.

Experimental Protocol: Weighing and Solution Preparation

• Preparation:

  • Verify that the ventilated balance enclosure and chemical fume hood have current certifications.

  • Assemble all necessary equipment: spatulas, weigh boats, volumetric flasks, solvent, etc.

  • Prepare a designated waste container for contaminated consumables.

• Donning PPE:

  • Don a disposable gown, ensuring full coverage.

  • Put on the first pair of nitrile gloves.

  • Don a fit-tested N95 respirator.

  • Don safety glasses or goggles.

  • Don the second pair of nitrile gloves, ensuring they overlap the cuffs of the gown.

• Weighing (in Ventilated Balance Enclosure):

  • Carefully place the container of N-Demethylfleroxacin inside the VBE.

  • Slowly open the container to avoid creating airborne dust.

  • Using a dedicated spatula, carefully weigh the desired amount of powder onto a weigh boat.

  • Securely close the primary container.

  • Place the weigh boat with the compound into a secondary, sealable container for transport to the fume hood.

• Solution Preparation (in Chemical Fume Hood):

  • Transfer the sealed secondary container into the chemical fume hood.

  • Carefully add the solvent to the vessel that will contain the final solution.

  • Gently transfer the weighed powder into the solvent to minimize dust generation.

  • Rinse the weigh boat with a small amount of solvent and add it to the solution to ensure a complete transfer.

  • Mix the solution until the compound is fully dissolved.

• Decontamination:

  • Wipe down all surfaces and equipment that may have come into contact with the compound using an appropriate deactivating solution or a suitable solvent followed by a detergent solution.

  • Dispose of all contaminated wipes and consumables in the designated hazardous waste stream.

• Doffing PPE:

  • The sequence for removing PPE is critical to prevent cross-contamination.[5]

  • Remove the outer pair of gloves.

  • Remove the gown.

  • Remove safety glasses/goggles.

  • Remove the respirator.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water.

Spill Management and Waste Disposal: A Plan for the Unexpected

Spill Response:

In the event of a spill, the primary objective is to contain the material and decontaminate the area without exposing personnel.

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill.

• Don Appropriate PPE: Before attempting to clean the spill, don the full PPE ensemble as described for handling the dry powder.

• Containment:

  • For solid spills: Gently cover the spill with absorbent pads or a spill pillow to prevent further dispersal. Do not sweep dry powder.

  • For liquid spills: Cover the spill with an appropriate absorbent material, working from the outside in.

• Decontamination:

  • Carefully collect the absorbed material using scoops or other tools and place it in a labeled, sealed waste container.

  • Clean the spill area with a deactivating solution or a suitable solvent, followed by a detergent and water wash.

• Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

Waste Disposal Plan:

Proper disposal of N-Demethylfleroxacin waste is crucial to prevent environmental contamination and ensure regulatory compliance.[4]

• Solid Waste: All contaminated solid waste, including gloves, gowns, weigh boats, and consumables, must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused stock solutions and contaminated solvents should be collected in a designated, labeled hazardous waste container.[10] Do not dispose of antibiotic solutions down the drain.[10]

• Decontamination: All glassware and equipment should be decontaminated before being removed from the designated handling area. This can be achieved by rinsing with a suitable solvent that is collected as hazardous waste, followed by a thorough wash.

• Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved hazardous waste vendor in accordance with local, state, and federal regulations.

Conclusion: Fostering a Culture of Safety

The safe handling of potent compounds like N-Demethylfleroxacin is not merely a matter of following procedures; it is about cultivating a deep-seated culture of safety. This guide provides a robust framework for minimizing risk, but it is the diligent and informed application of these principles by every researcher that ensures a safe and productive laboratory environment. By understanding the "why" behind each step, we empower ourselves to make sound decisions, protecting ourselves, our colleagues, and our environment.

References

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Dimethylformamide. Retrieved from [Link]

• Sdfine. (n.d.). GHS Safety Data Sheet: N-methylmorpholine. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: N,N-dimethylformamide. Retrieved from [Link]

• Microbe Online. (2022). Personal Protective Equipment (PPE) Used in the Laboratory. Retrieved from [Link]

• New Jersey Department of Health. (2011). Hazardous Substance Fact Sheet: N,N-Dimethylformamide. Retrieved from [Link]

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. Retrieved from [Link]

• Bozenhardt, H. F., & Bozenhardt, E. H. (2017). Handling Processing Of Potent Compounds A Holistic Approach. Bioprocess Online. Retrieved from [Link]

• International Labour Organization. (n.d.). International Chemical Safety Cards (ICSCs): N,N-DIMETHYLFORMAMIDE. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Eurofins. (n.d.). The challenge of handling highly potent API and ADCs in analytical chemistry. Retrieved from [Link]

• Frade, M. F., Dias, M., Teixeira, A. C. S. C., & Palma, M. S. A. (2014). Environmental contamination by fluoroquinolones. Brazilian Journal of Pharmaceutical Sciences, 50(1), 41-54. Retrieved from [Link]

• NI Infection Control Manual. (n.d.). Personal Protective Equipment. Retrieved from [Link]

• Anastopoulos, I., et al. (2021). Adsorption of Fluoroquinolone Antibiotics from Water and Wastewater by Colemanite. PMC. Retrieved from [Link]

• Agno Pharmaceuticals. (n.d.). Potent Compound Handling Operations: Exposure To APIs. Retrieved from [Link]

• Pharmaceutical Outsourcing. (n.d.). Managing Risks with Potent Pharmaceutical Products. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. Retrieved from [Link]

• Bitesize Bio. (2025). Antibiotic Disposal in the Lab: Simple Tips to Get it Right. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Personal Protective Equipment (PPE) 101. Retrieved from [Link]

• TKS. (n.d.). Potent compound safety in the laboratory. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). How to Dispose of Unused Medicines. Retrieved from [Link]

Sources

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. Handling Processing Of Potent Compounds A Holistic Approach [bioprocessonline.com]
• 3. gerpac.eu [gerpac.eu]
• 4. researchgate.net [researchgate.net]
• 5. microbeonline.com [microbeonline.com]
• 6. niinfectioncontrolmanual.net [niinfectioncontrolmanual.net]
• 7. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 8. agnopharma.com [agnopharma.com]
• 9. fishersci.com [fishersci.com]
• 10. bitesizebio.com [bitesizebio.com]